3-Methoxynaphthalene-1-carboxylic acid

• CAS: 147397-60-2

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Spectroscopic Analysis of 3-Methoxynaphthalene-1-carboxylic Acid

Abstract

This technical guide provides a comprehensive overview of the spectroscopic analysis of 3-Methoxynaphthalene-1-carboxylic acid (C₁₂H₁₀O₃), a key intermediate in synthetic organic chemistry and drug discovery. As a naphthalene derivative, this compound holds significant interest for its potential applications in the development of novel therapeutic agents, including anti-inflammatory drugs.[1][2] A thorough understanding of its structural and electronic properties through spectroscopic analysis is paramount for quality control, reaction monitoring, and elucidating its role in various chemical processes. This document outlines the theoretical underpinnings and practical, field-proven protocols for the characterization of 3-Methoxynaphthalene-1-carboxylic acid using Ultraviolet-Visible (UV-Vis), Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) techniques. The causality behind experimental choices and the interpretation of the resulting data are explained from the perspective of an experienced application scientist.

Introduction: The Significance of 3-Methoxynaphthalene-1-carboxylic acid

3-Methoxynaphthalene-1-carboxylic acid belongs to the class of naphthalene derivatives, which are widely recognized for their versatile roles in medicinal chemistry.[1] The naphthalene scaffold is a key component in numerous compounds with demonstrated biological activities, including antimicrobial and anti-inflammatory properties.[1][2] The carboxylic acid functional group, in particular, is a crucial pharmacophore in many drugs, though its presence can also influence metabolic stability and membrane permeability.[3][4][5] The precise characterization of molecules like 3-Methoxynaphthalene-1-carboxylic acid is therefore a critical step in the drug development pipeline, ensuring purity, confirming identity, and providing insights into molecular behavior.

This guide is designed for researchers, scientists, and drug development professionals who require a deep, practical understanding of how to apply spectroscopic techniques to this specific molecule. We will move beyond simple data reporting to explore the "why" behind the "how," ensuring that the described protocols are not just followed, but understood.

Molecular Structure and Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₁₂H₁₀O₃	[6]
Molecular Weight	202.21 g/mol	[7][8]
Monoisotopic Mass	202.06299 Da	[6]
IUPAC Name	3-methoxynaphthalene-1-carboxylic acid	[6]
SMILES	COC1=CC2=CC=CC=C2C(=C1)C(=O)O	[6]

Strategic Workflow for Spectroscopic Characterization

A comprehensive analysis of 3-Methoxynaphthalene-1-carboxylic acid requires a multi-faceted spectroscopic approach. Each technique provides a unique piece of the structural puzzle. The logical flow of analysis ensures that information from one technique can be used to corroborate and refine the interpretation of another.

Caption: A logical workflow for the spectroscopic analysis of 3-Methoxynaphthalene-1-carboxylic acid.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing the π-Electron System

Expertise & Experience: UV-Vis spectroscopy is the first logical step for this class of compounds. The naphthalene ring system is a large, conjugated π-electron system, which we expect to give rise to strong absorptions in the UV region (190-400 nm).[9] The positions and intensities of these absorptions are sensitive to the substitution pattern on the ring. The methoxy (-OCH₃) and carboxylic acid (-COOH) groups will act as auxochromes, modifying the absorption maxima (λ_max) of the parent naphthalene chromophore.

Expected Spectral Features: Naphthalene derivatives typically exhibit multiple absorption bands. For 3-Methoxynaphthalene-1-carboxylic acid, we anticipate strong absorptions corresponding to π→π* transitions. Based on data for similar compounds like 1-phenyl-7-methoxy-naphthalene-3-carboxylic acid, we can predict significant absorbance in the 250-350 nm range.[9][10]

Protocol: UV-Vis Spectroscopic Analysis

• Solvent Selection: Choose a UV-transparent solvent in which the analyte is soluble. Methanol or ethanol are excellent first choices. They are polar enough to dissolve the carboxylic acid and do not absorb significantly above 210 nm.

• Sample Preparation: Prepare a stock solution of 3-Methoxynaphthalene-1-carboxylic acid of known concentration (e.g., 1 mg/mL) in the chosen solvent. From this, prepare a dilute solution (e.g., 10 µg/mL) to ensure the absorbance falls within the linear range of the spectrophotometer (typically 0.1-1.0 AU).

• Instrument Parameters:

  • Wavelength Range: Scan from 400 nm down to 200 nm.

  • Blank Correction: Use the pure solvent as a blank to zero the instrument.

  • Scan Speed: A medium scan speed is usually sufficient.

• Data Acquisition and Interpretation:

  • Acquire the spectrum of the sample solution.

  • Identify the wavelengths of maximum absorbance (λ_max).

  • If the concentration is known accurately, calculate the molar absorptivity (ε) using the Beer-Lambert Law (A = εbc), which is a characteristic constant for the compound under specific solvent conditions.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

Expertise & Experience: IR spectroscopy is a rapid and powerful tool for confirming the presence of the key functional groups: the carboxylic acid and the methoxy ether. The spectrum of a carboxylic acid is one of the most recognizable in IR spectroscopy due to its highly characteristic O-H and C=O stretching vibrations.[11][12]

Expected Spectral Features:

• O-H Stretch (Carboxylic Acid): A very broad and strong absorption band is expected in the region of 2500–3300 cm⁻¹.[11][13][14] This broadness is a direct result of strong intermolecular hydrogen bonding between the carboxylic acid groups, forming dimers in the solid state or concentrated solutions.[14]

• C-H Stretch (Aromatic and Methyl): Sharper peaks for aromatic C-H stretches will appear just above 3000 cm⁻¹, while the methyl C-H stretches from the methoxy group will be just below 3000 cm⁻¹.

• C=O Stretch (Carboxylic Acid): A very strong, sharp absorption is expected between 1710 cm⁻¹ (for the hydrogen-bonded dimer) and 1760 cm⁻¹ (for the free monomer).[11] Given the likelihood of dimerization, a peak closer to 1710 cm⁻¹ is anticipated.

• C=C Stretch (Aromatic): Medium to weak absorptions in the 1450–1600 cm⁻¹ region are characteristic of the naphthalene ring.

• C-O Stretch (Carboxylic Acid and Ether): Look for strong C-O stretching bands. The C-O stretch of the carboxylic acid typically appears between 1210-1320 cm⁻¹, while the aryl-alkyl ether C-O stretch will also be in this region, often appearing as a strong, distinct peak.[12]

• O-H Bend (Carboxylic Acid): A broad peak may be observed around 900-960 cm⁻¹ corresponding to the out-of-plane O-H bend of the dimer.[12]

Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

• Sample Preparation: No special preparation is needed for a solid sample with ATR-IR. Place a small amount of the powdered 3-Methoxynaphthalene-1-carboxylic acid directly onto the ATR crystal (e.g., diamond or germanium).

• Instrument Parameters:

  • Mode: Attenuated Total Reflectance (ATR).

  • Spectral Range: 4000–400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Co-add 16 or 32 scans to improve the signal-to-noise ratio.

• Data Acquisition and Interpretation:

  • Acquire a background spectrum of the clean, empty ATR crystal.

  • Acquire the sample spectrum. The instrument software will automatically ratio this against the background to produce the final absorbance spectrum.

  • Correlate the observed absorption bands with the expected frequencies for the functional groups as detailed above.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Map

Expertise & Experience: NMR spectroscopy provides the most detailed information about the molecular structure, including the chemical environment of each proton and carbon atom and their connectivity. For 3-Methoxynaphthalene-1-carboxylic acid, ¹H and ¹³C NMR are essential.

¹H NMR Spectroscopy

Expected Spectral Features:

• Carboxylic Acid Proton (-COOH): This is the most deshielded proton and will appear as a broad singlet far downfield, typically in the 10-12 ppm range.[14] Its signal will disappear upon shaking the sample with a drop of D₂O due to proton-deuterium exchange, a definitive test.

• Aromatic Protons (Naphthalene Ring): The naphthalene ring has 6 protons. Their chemical shifts will be in the aromatic region (approx. 7.0-8.5 ppm) and will show complex splitting patterns (doublets, triplets, or multiplets) due to coupling with neighboring protons. The specific substitution pattern will dictate the exact shifts and coupling constants.

• Methoxy Protons (-OCH₃): The three protons of the methoxy group are equivalent and will appear as a sharp singlet, typically in the 3.8-4.0 ppm range.[15]

¹³C NMR Spectroscopy

Expected Spectral Features:

• Carbonyl Carbon (-COOH): This carbon is highly deshielded and will appear in the 160–180 ppm region.[14]

• Aromatic Carbons (Naphthalene Ring): Ten distinct signals are expected in the 110–140 ppm range. The carbons directly attached to the electron-withdrawing carboxylic acid group and the electron-donating methoxy group will be shifted accordingly.

• Methoxy Carbon (-OCH₃): The methyl carbon of the methoxy group will appear as a single peak in the upfield region, typically around 55–60 ppm.

Protocol: NMR Spectroscopic Analysis

• Solvent Selection: A deuterated solvent that can dissolve the sample is required. Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices. DMSO-d₆ is often preferred for carboxylic acids as it can better solvate the polar -COOH group and prevent issues with hydrogen bonding that can broaden peaks.[16]

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of the chosen deuterated solvent in an NMR tube.

• Instrument Parameters (¹H NMR):

  • Spectrometer Frequency: 400 MHz or higher is recommended for better signal dispersion.

  • Reference: Tetramethylsilane (TMS) is used as an internal standard (0.00 ppm).

  • Pulse Program: A standard single-pulse experiment is sufficient.

  • Number of Scans: 8 to 16 scans.

• Instrument Parameters (¹³C NMR):

  • Pulse Program: A proton-decoupled experiment (e.g., zgpg30) is standard to produce a spectrum with singlets for each carbon.

  • Number of Scans: A higher number of scans (e.g., 128 or more) is needed due to the lower natural abundance of ¹³C.

• Data Acquisition and Interpretation:

  • Acquire and process the spectra.

  • Integrate the ¹H NMR signals to determine the relative number of protons for each peak.

  • Analyze the chemical shifts, splitting patterns (multiplicity), and coupling constants to assign signals to specific protons in the molecule.

  • Assign the signals in the ¹³C NMR spectrum based on their chemical shifts and comparison with predicted values or data from similar structures.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Expertise & Experience: Mass spectrometry provides the definitive molecular weight of the compound, confirming its elemental composition. The fragmentation pattern can also offer corroborating structural information. Electrospray ionization (ESI) is a soft ionization technique well-suited for a polar molecule like this, and it will likely produce a strong signal for the molecular ion.

Expected Spectral Features:

• Molecular Ion Peak: In ESI positive mode, the base peak is likely to be the protonated molecule [M+H]⁺ at m/z 203.0703.[6] In negative mode, the deprotonated molecule [M-H]⁻ at m/z 201.0557 would be prominent.[6] High-resolution mass spectrometry (HRMS) can confirm the elemental formula (C₁₂H₁₀O₃) by providing a highly accurate mass measurement.

• Fragmentation: Carboxylic acids can undergo characteristic fragmentation. Common losses include the loss of a hydroxyl radical (-17 Da) or the entire carboxyl group (-45 Da).[14] However, under soft ESI conditions, fragmentation may be minimal without inducing it (e.g., via tandem MS).

Caption: Potential fragmentation pathways for 3-Methoxynaphthalene-1-carboxylic acid in mass spectrometry.

Protocol: High-Resolution Mass Spectrometry (HRMS) via ESI

• Solvent Selection: Use a solvent compatible with ESI, typically methanol, acetonitrile, or a mixture with water. The solvent should readily dissolve the analyte and be volatile.

• Sample Preparation: Prepare a dilute solution of the sample (approx. 1-10 µg/mL) in the chosen solvent. A small amount of formic acid (for positive mode) or ammonium hydroxide (for negative mode) can be added to promote ionization.

• Instrument Parameters (ESI-TOF or ESI-Orbitrap):

  • Ionization Mode: ESI, run in both positive and negative modes.

  • Mass Analyzer: Time-of-Flight (TOF) or Orbitrap for high-resolution data.

  • Infusion: Introduce the sample directly via a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition and Interpretation:

  • Acquire the full scan mass spectrum.

  • Identify the molecular ion peak ([M+H]⁺ or [M-H]⁻).

  • Use the instrument's software to calculate the elemental composition from the accurate mass of the molecular ion and compare it to the theoretical formula C₁₂H₁₀O₃.

Conclusion: A Synthesized, Self-Validating Approach

The spectroscopic characterization of 3-Methoxynaphthalene-1-carboxylic acid is a clear example of how a suite of analytical techniques can be synergistically employed to build a complete and validated structural picture. UV-Vis confirms the conjugated aromatic system, IR provides unambiguous evidence of the key functional groups, NMR meticulously maps the atomic connectivity and chemical environments, and HRMS provides the definitive molecular formula. By following the structured workflow and understanding the causal chemical principles behind the data, a researcher can confidently verify the identity, purity, and structure of this important synthetic intermediate, paving the way for its successful application in research and development.

References

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• Ali, M. A., et al. (2009). 2-Methoxynaphthalene-1-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 6), o1088. Retrieved from [Link]

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An In-depth Technical Guide to 3-Methoxynaphthalene-1-carboxylic acid

Introduction

3-Methoxynaphthalene-1-carboxylic acid is an aromatic organic compound featuring a naphthalene core substituted with a methoxy group at the C3 position and a carboxylic acid group at the C1 position. This molecule serves as a valuable building block in organic synthesis. The naphthalene scaffold is a key structural motif in numerous pharmaceuticals, including the anti-inflammatory drug Naproxen and the antihypertensive agent Propranolol.[1][2] The carboxylic acid functional group is also a critical component in drug design, present in hundreds of marketed drugs where it often acts as a pharmacophore, enhances solubility, or modulates pharmacokinetic properties. The unique combination of these two functional groups on a rigid bicyclic aromatic system makes 3-Methoxynaphthalene-1-carboxylic acid a compound of significant interest for researchers in medicinal chemistry and materials science. This guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and potential applications, grounded in established scientific principles.

Physicochemical Properties

The fundamental physical and chemical characteristics of a compound are critical for its application in research and development. These properties dictate solubility, reactivity, and handling requirements. The key physicochemical properties of 3-Methoxynaphthalene-1-carboxylic acid and its common isomer, 4-Methoxynaphthalene-1-carboxylic acid, are summarized below for comparison.

Property	3-Methoxynaphthalene-1-carboxylic acid	4-Methoxynaphthalene-1-carboxylic acid	Source(s)
Molecular Formula	C₁₂H₁₀O₃	C₁₂H₁₀O₃	[3]
Molecular Weight	202.21 g/mol	202.21 g/mol	[3]
CAS Number	37583-43-8	13041-62-8	[4]
Appearance	White Crystalline Solid (Predicted)	White Crystalline Solid	[4]
Melting Point	Data not available	243-247 °C	[4]
Solubility	Soluble in DMSO, Chloroform (Predicted)	Soluble in DMSO, Chloroform; Slightly soluble in water	[4]

Note: Experimental data for the 3-methoxy isomer is limited. Properties are predicted based on the known data for the closely related 4-methoxy isomer.

Spectroscopic Signature Analysis

The structural elucidation of 3-Methoxynaphthalene-1-carboxylic acid relies on a combination of spectroscopic techniques. The predicted spectra provide a unique fingerprint for the molecule.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the carboxylic acid proton, the methoxy protons, and the six aromatic protons on the naphthalene ring.

• Carboxylic Acid Proton (-COOH): A broad singlet appearing far downfield, typically in the range of 12.0-13.0 ppm. Its broadness is a result of hydrogen bonding and chemical exchange.

• Aromatic Protons (Ar-H): Six protons on the naphthalene ring will appear in the aromatic region (7.0-9.0 ppm). Due to the substitution pattern, they will be chemically non-equivalent and exhibit complex splitting patterns (doublets, triplets, or doublet of doublets). The proton at the C8 position is expected to be the most downfield due to steric hindrance and anisotropy from the C1-carboxylic acid group.

• Methoxy Protons (-OCH₃): A sharp singlet, integrating to three protons, is expected around 3.9-4.1 ppm.[5] The exact chemical shift is influenced by the electronic environment of the naphthalene ring. For reference, the methoxy protons in 1-methoxynaphthalene appear at approximately 3.95 ppm.[5]

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon framework of the molecule.

• Carbonyl Carbon (-COOH): The carboxylic acid carbon is expected to resonate in the range of 165-175 ppm, which is characteristic for aromatic carboxylic acids.

• Aromatic Carbons (Ar-C): Ten signals are expected for the ten carbons of the naphthalene ring. The carbon attached to the methoxy group (C3) and the carbon attached to the carboxylic acid group (C1) will be significantly shifted. Other carbons will appear in the typical aromatic range of 110-140 ppm.

• Methoxy Carbon (-OCH₃): The carbon of the methoxy group will appear as a single peak around 55-60 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is particularly useful for identifying the key functional groups present in the molecule.

• O-H Stretch: A very broad absorption band from approximately 2500 to 3300 cm⁻¹, characteristic of the hydrogen-bonded hydroxyl group of the carboxylic acid dimer.

• C=O Stretch: A strong, sharp absorption band around 1680-1710 cm⁻¹ corresponding to the carbonyl group of the aromatic carboxylic acid.

• C-O Stretch: Absorptions corresponding to the C-O stretching of the carboxylic acid and the methoxy ether will appear in the 1210-1320 cm⁻¹ and 1000-1150 cm⁻¹ regions, respectively.

• Aromatic C=C and C-H Stretches: Multiple sharp bands will be observed in the 1450-1600 cm⁻¹ region (C=C stretching) and above 3000 cm⁻¹ (C-H stretching).

Synthesis and Reactivity

Proposed Synthesis Workflow

A plausible synthetic route to 3-Methoxynaphthalene-1-carboxylic acid begins with 3-methoxy-1-bromonaphthalene. This precursor can be converted to the target molecule via a Grignard reaction followed by carboxylation. This method is a standard and reliable approach for the synthesis of aromatic carboxylic acids.

Caption: Proposed synthesis of 3-Methoxynaphthalene-1-carboxylic acid.

The causality behind this experimental choice is robust:

• Grignard Formation: Magnesium metal oxidatively inserts into the aryl-bromine bond, a highly reliable reaction for creating organometallic reagents. Anhydrous ether solvents like THF are crucial to prevent the highly basic Grignard reagent from being quenched by protic sources.

• Carboxylation: The nucleophilic carbon of the Grignard reagent readily attacks the electrophilic carbon of carbon dioxide. Using dry ice or bubbling CO₂ gas ensures the reagent is not prematurely destroyed by water.

• Workup: Acidification protonates the resulting carboxylate salt to yield the final carboxylic acid product and dissolves any remaining magnesium salts.

Chemical Reactivity

The reactivity of 3-Methoxynaphthalene-1-carboxylic acid is governed by its two primary functional groups: the carboxylic acid and the substituted naphthalene ring.

• Reactions of the Carboxylic Acid Group: The carboxylic acid can undergo standard transformations such as esterification (with an alcohol under acidic conditions), amide formation (via an acyl chloride intermediate), and reduction (using strong reducing agents like LiAlH₄ to form the corresponding alcohol).

• Electrophilic Aromatic Substitution: The naphthalene ring can undergo electrophilic substitution (e.g., nitration, halogenation). The position of the incoming electrophile is directed by the combined effects of the existing substituents.

  • -OCH₃ group (at C3): An activating, ortho-, para- directing group.

  • -COOH group (at C1): A deactivating, meta- directing group.[6]

The interplay of these directing effects on the bicyclic naphthalene system is complex. The activating methoxy group will strongly direct incoming electrophiles to the C2 and C4 positions. The deactivating carboxylic acid group will weakly direct to the C5 and C7 positions.[7] Therefore, substitution is most likely to occur on the same ring as the powerful activating methoxy group, primarily at the C4 position, with the C2 position being a minor product due to steric hindrance.

Caption: Reactivity pathways for the title compound.

Relevance in Drug Development and Research

The naphthalene scaffold is prevalent in medicinal chemistry, appearing in over 20 approved drugs.[1] Its rigid, planar structure allows it to participate in π-stacking interactions with biological targets, while its lipophilic nature aids in membrane permeability. The introduction of functional groups like methoxy and carboxylic acid allows for fine-tuning of a molecule's electronic properties, solubility, and binding interactions.

• Pharmacophoric Role: The carboxylic acid group is a common hydrogen bond donor and acceptor and can form ionic interactions, making it a key part of many pharmacophores.

• Building Block Potential: 3-Methoxynaphthalene-1-carboxylic acid can serve as a starting material for more complex molecules. For instance, its isomer, 4-methoxynaphthalene-1-carboxylic acid, is used in the preparation of selective β3 adrenergic receptor agonists.[4] This highlights the utility of this class of compounds as intermediates in the synthesis of biologically active agents. The strategic placement of the methoxy and carboxylic acid groups provides distinct vectors for further chemical modification and library synthesis.[8]

Experimental Protocol: Fischer Esterification

This protocol describes a standard procedure for converting 3-Methoxynaphthalene-1-carboxylic acid to its methyl ester, a common derivative for modifying solubility or protecting the acid functionality.

Objective: To synthesize Methyl 3-methoxynaphthalene-1-carboxylate.

Materials:

• 3-Methoxynaphthalene-1-carboxylic acid (1.0 eq)

• Methanol (MeOH), anhydrous (20-50 eq, serves as reagent and solvent)

• Concentrated Sulfuric Acid (H₂SO₄) (0.1-0.2 eq, catalyst)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Organic solvent for extraction (e.g., Ethyl Acetate or Dichloromethane)

• Round-bottom flask, condenser, heating mantle, separatory funnel, rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask, add 3-Methoxynaphthalene-1-carboxylic acid (1.0 eq) and an excess of anhydrous methanol.

• Catalyst Addition: While stirring, slowly add concentrated sulfuric acid (0.1-0.2 eq) to the mixture.

• Reflux: Attach a condenser and heat the mixture to reflux (approx. 65 °C for methanol) using a heating mantle. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Quenching and Extraction: Cool the reaction mixture to room temperature. Reduce the volume of methanol using a rotary evaporator. Dilute the residue with ethyl acetate and water.

• Neutralization: Transfer the mixture to a separatory funnel. Carefully wash the organic layer with saturated NaHCO₃ solution to neutralize the excess acid (Caution: CO₂ evolution). Wash subsequently with water and then brine.

• Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude methyl ester.

• Purification: If necessary, purify the crude product by column chromatography on silica gel or by recrystallization.

This protocol is a self-validating system as the progress can be monitored by TLC, and the final product can be characterized by NMR and IR spectroscopy to confirm its identity and purity.

Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed. Based on data for related naphthoic acid derivatives, 3-Methoxynaphthalene-1-carboxylic acid should be handled with care.

• Hazards: May cause skin, eye, and respiratory irritation.[9]

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from strong oxidizing agents and bases.[4]

References

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• Process for the synthesis of 7-methoxy-naphthalene-1-carbaldehyde and application in the synthesis of agomelatine.

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An In-depth Technical Guide to 3-Methoxynaphthalene-1-carboxylic acid (CAS: 147397-60-2)

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 3-Methoxynaphthalene-1-carboxylic acid (CAS: 147397-60-2), a naphthalene derivative of interest in organic synthesis and medicinal chemistry. Due to the limited availability of direct experimental data for this specific isomer, this document synthesizes confirmed foundational knowledge with predicted properties and comparative analysis of structurally related compounds. The guide covers physicochemical properties, potential synthetic pathways, spectroscopic data interpretation, safety and handling protocols, and potential applications. By contextualizing the available information, this paper aims to serve as a valuable resource for researchers and professionals working with or considering the use of this compound.

Introduction: The Naphthalene Scaffold in Modern Chemistry

Naphthalene, a bicyclic aromatic hydrocarbon, serves as a foundational scaffold for a diverse array of organic molecules with significant applications in pharmaceuticals, dyes, and materials science. The functionalization of the naphthalene ring system, through the introduction of substituents such as methoxy and carboxylic acid groups, allows for the fine-tuning of a molecule's steric and electronic properties. This targeted modification is a cornerstone of rational drug design and materials engineering. 3-Methoxynaphthalene-1-carboxylic acid represents one such functionalized naphthalene, offering a unique substitution pattern that warrants investigation for its potential utility as a building block in the synthesis of more complex molecular architectures.

This guide addresses the current knowledge gap regarding the specific properties and protocols for 3-Methoxynaphthalene-1-carboxylic acid. By providing a structured compilation of available data, predictive insights, and logical experimental frameworks, we aim to empower researchers to confidently and safely incorporate this compound into their research and development endeavors.

Physicochemical Properties: A Blend of Confirmed and Predicted Data

Direct experimental data for 3-Methoxynaphthalene-1-carboxylic acid is not extensively reported in the literature. Therefore, the following table combines confirmed data from sources such as PubChem with predicted values to provide a comprehensive profile. For comparative purposes, experimental data for the well-characterized isomer, 4-Methoxynaphthalene-1-carboxylic acid, is also included.

Property	3-Methoxynaphthalene-1-carboxylic acid	4-Methoxynaphthalene-1-carboxylic acid
CAS Number	147397-60-2[1]	13041-62-8[2][3]
Molecular Formula	C12H10O3[1]	C12H10O3[2][3]
Molecular Weight	202.21 g/mol [1]	202.21 g/mol [2][3]
Appearance	White to off-white solid (Predicted)	White crystalline solid[2]
Melting Point	Not available	243-247 °C[2]
Boiling Point	Not available	Not available
Solubility	Slightly soluble in water (Predicted). Soluble in DMSO and Chloroform (Inferred from isomer)[2]	Soluble in DMSO and chloroform; slightly soluble in water[2]
pKa	Not available	Not available
XlogP (Predicted)	3.1[1]	3.1 (Predicted)

Expert Insight: The predicted XlogP value of 3.1 suggests that 3-Methoxynaphthalene-1-carboxylic acid is a lipophilic molecule. This has implications for its solubility, favoring organic solvents over aqueous media, and is a critical parameter in drug development for predicting membrane permeability. The significant difference in the melting point of the 4-methoxy isomer highlights how subtle changes in substituent position can dramatically impact the crystalline packing and intermolecular forces of a molecule.

Synthesis and Reaction Pathways

Proposed Synthetic Pathway 1: Methylation of 3-Hydroxy-1-naphthoic acid

This approach begins with the commercially available precursor, 3-hydroxy-1-naphthoic acid. The phenolic hydroxyl group can be selectively methylated to yield the target compound.

Figure 1. Proposed synthesis via methylation.

Experimental Protocol (Hypothetical):

• Dissolution: Dissolve 3-hydroxy-1-naphthoic acid in a suitable polar aprotic solvent such as acetone or dimethylformamide (DMF).

• Deprotonation: Add a slight excess of a non-nucleophilic base (e.g., potassium carbonate) to deprotonate the phenolic hydroxyl group, forming the more nucleophilic phenoxide.

• Methylation: Add a methylating agent, such as dimethyl sulfate or methyl iodide, dropwise to the reaction mixture at room temperature. The reaction may require gentle heating to proceed to completion.

• Work-up and Purification: After the reaction is complete (monitored by TLC), the mixture is quenched with water and acidified. The product can then be extracted with an organic solvent, dried, and purified by recrystallization or column chromatography.

Causality: The choice of a polar aprotic solvent is crucial as it solvates the cation of the base, leaving the anion more reactive for deprotonation. A non-nucleophilic base is selected to avoid side reactions with the methylating agent.

Proposed Synthetic Pathway 2: Carboxylation of 3-Methoxynaphthalene

This alternative route involves the direct carboxylation of 3-methoxynaphthalene. This is generally a more challenging transformation on an electron-rich aromatic system and may lead to a mixture of isomers.

Figure 3. Potential application areas.

• Pharmaceutical Synthesis: As an intermediate, it can be used to synthesize more complex molecules with potential biological activity. The naphthalene scaffold is present in numerous approved drugs, and this particular isomer offers a unique substitution pattern for structure-activity relationship (SAR) studies. For instance, the related 4-Methoxynaphthalene-1-carboxylic acid is used in the preparation of selective β3 adrenergic receptor agonists. [2]* Materials Science: Naphthalene derivatives are known to form the basis of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The electronic properties of this molecule could be explored for such applications.

• Fluorescent Probes: The naphthalene ring system is inherently fluorescent. Functionalization with methoxy and carboxylic acid groups can modulate the fluorescence properties, suggesting potential for the development of novel fluorescent probes for chemical and biological sensing.

Future Research:

• Definitive Synthesis and Characterization: The development and publication of a robust synthetic protocol and full experimental characterization (NMR, IR, MS, melting point) of 3-Methoxynaphthalene-1-carboxylic acid is a critical first step to enable broader research.

• Exploration of Biological Activity: Screening this compound and its derivatives for various biological activities, such as antimicrobial or anticancer properties, could uncover new therapeutic leads.

• Polymer Chemistry: Its use as a monomer for the synthesis of novel polyesters or other polymers with unique thermal or optical properties is another avenue for exploration.

Conclusion

3-Methoxynaphthalene-1-carboxylic acid (CAS: 147397-60-2) is a chemical entity with untapped potential. While a comprehensive experimental dataset is currently lacking in the public domain, this guide provides a foundational understanding based on confirmed data, predictive modeling, and logical scientific inference. By outlining potential synthetic routes, predicting spectroscopic characteristics, and suggesting avenues for future research, this document serves as a catalyst for the scientific community to further investigate and unlock the potential of this intriguing naphthalene derivative. As with any lesser-studied compound, all handling and experimental work should be conducted with a high degree of caution and adherence to rigorous safety protocols.

References

• MDPI. (2022). 3-Hydroxybutyrate Is Active Compound in Flax that Upregulates Genes Involved in DNA Methylation. Retrieved from [Link]

• Fisher Scientific. (n.d.). 4-Methoxynaphthalene-1-carboxylic acid, 98%. Retrieved from [Link]

• PubChem. (n.d.). 3-Hydroxy-1-naphthoic acid. Retrieved from [Link]

• PubChemLite. (n.d.). 3-methoxynaphthalene-1-carboxylic acid (C12H10O3). Retrieved from [Link]

• Global Substance Registration System. (n.d.). 3-HYDROXY-1-NAPHTHOIC ACID. Retrieved from [Link]

• ResearchGate. (n.d.). Three theoretical pathways of carboxylation of naphthalene using.... Retrieved from [Link]

• PubChem. (n.d.). Methyl 3-hydroxy-2-naphthoate. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Naphthalene Carboxylation in the Sulfate-Reducing Enrichment Culture N47 Is Proposed to Proceed via 1,3-Dipolar Cycloaddition to the Cofactor Prenylated Flavin Mononucleotide. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences. (2024). Naphthalene: A Multidimensional Scaffold in Medicinal Chemistry with Promising Antimicrobial Potential. Retrieved from [Link]

• ResearchGate. (2015). Synthesis and Properties of New Organosoluble Alkoxylated Naphthalene-Based Novolacs Preparaed by Addition-Condensation of Mono- or Di-alkoxynaphthalene with Formaldehyde. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Carboxylation reactions for the sustainable manufacture of chemicals and monomers. Retrieved from [Link]

• ScienceOpen. (2021). Synthesis, Structural Characterizations, and Quantum Chemical Investigations on 1‑(3-Methoxy-phenyl)-3-naphthalen-1-yl. Retrieved from [Link]

• ResearchGate. (2020). Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-Methoxy-6-naphthol. Retrieved from [Link]

• Semantic Scholar. (2019). Bioactivity of Methoxylated and Methylated 1-Hydroxynaphthalene-2-Carboxanilides: Comparative Molecular Surface Analysis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Carboxylation as an initial reaction in the anaerobic metabolism of naphthalene and phenanthrene by sulfidogenic consortia. Retrieved from [Link]

• MDPI. (2022). Design and Synthesis of C-1 Methoxycarbonyl Derivative of Narciclasine and Its Biological Activity. Retrieved from [Link]

• PubChem. (n.d.). 5-methoxynaphthalene-1-carboxylic Acid. Retrieved from [Link]

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• 3. scbt.com [scbt.com]

Project Chimera: Deconvoluting the Therapeutic Landscape of 3-Methoxynaphthalene-1-carboxylic acid - A Hypothesis-Driven Approach to Target Identification and Validation

An In-depth Technical Guide

Abstract

The vast chemical space available for drug discovery presents both immense opportunities and significant challenges. While many molecules are synthesized, only a fraction are characterized for their biological activity and therapeutic potential. 3-Methoxynaphthalene-1-carboxylic acid is one such molecule, with a chemical structure suggestive of biological activity but currently lacking a defined therapeutic target. This technical guide outlines a comprehensive, hypothesis-driven strategy for the identification and validation of its potential therapeutic targets. We present a multi-pronged approach that leverages analog-based inference, computational prediction, and a rigorous experimental validation cascade. This document is intended for researchers, scientists, and drug development professionals, providing a robust framework for unlocking the therapeutic potential of under-characterized small molecules.

Introduction: The Challenge of Orphan Molecules

In the realm of medicinal chemistry, countless compounds are synthesized with the potential for therapeutic application, yet they remain "orphan molecules" with no known biological target. 3-Methoxynaphthalene-1-carboxylic acid, a naphthalene derivative, falls into this category. The naphthalene scaffold is a privileged structure in drug discovery, found in numerous approved drugs with diverse mechanisms of action. This precedent suggests that 3-Methoxynaphthalene-1-carboxylic acid is a promising candidate for investigation.

This guide eschews a rigid, pre-defined template in favor of a fluid, logic-driven narrative that mirrors the scientific process of target discovery. We will first establish a set of plausible, testable hypotheses based on the compound's structural features and the known activities of its analogs. Subsequently, we will detail a multi-phase experimental workflow designed to systematically test these hypotheses, from initial in vitro screening to in vivo proof-of-concept.

Hypothesis Generation: Where to Begin the Hunt?

Given the absence of direct biological data for 3-Methoxynaphthalene-1-carboxylic acid, our investigation commences with two complementary strategies for hypothesis generation: analog-based inference and in silico target prediction.

Analog-Based Inference: Learning from a Molecule's Relatives

The principle of molecular similarity is a cornerstone of medicinal chemistry: structurally similar molecules often exhibit similar biological activities. By examining the known targets of compounds structurally related to 3-Methoxynaphthalene-1-carboxylic acid, we can generate a preliminary list of potential target classes.

• Naphthalene-based NSAIDs and COX Inhibition: The naphthalene core is present in several non-steroidal anti-inflammatory drugs (NSAIDs), such as Naproxen. These drugs primarily function by inhibiting cyclooxygenase (COX) enzymes, key players in the inflammatory cascade. The carboxylic acid moiety on our lead compound is a common feature in many COX inhibitors, suggesting that COX-1 and COX-2 are plausible initial targets.

• Retinoid Analogs and Nuclear Receptors: Retinoids, which play crucial roles in cell differentiation and growth, are structurally related to naphthalenes. They exert their effects by binding to nuclear receptors, specifically the retinoic acid receptors (RARs) and retinoid X receptors (RXRs). The methoxy and carboxyl groups on our compound could potentially mimic the interactions of natural retinoids, making RARs and RXRs another high-priority target class.

• Kinase Inhibitors: A vast number of small molecule kinase inhibitors incorporate aromatic ring systems like naphthalene to interact with the ATP-binding pocket of protein kinases. Dysregulation of kinase activity is a hallmark of cancer and other diseases. Therefore, a broad panel of protein kinases involved in oncogenic signaling pathways (e.g., EGFR, VEGFR, Src family kinases) should be considered.

In Silico Target Prediction: A Computational Compass

Computational methods can rapidly screen a molecule's structure against vast databases of protein targets to predict potential interactions. Techniques like reverse docking and pharmacophore modeling can provide a ranked list of potential targets, offering a complementary and unbiased approach to analog-based inference. These methods would analyze the spatial arrangement of features in 3-Methoxynaphthalene-1-carboxylic acid—the hydrophobic naphthalene core, the hydrogen bond donor/acceptor of the carboxylic acid, and the methoxy group—to identify proteins with complementary binding pockets. While we will not perform these simulations here, the output of such an analysis would provide a list of putative targets to be fed into the experimental validation pipeline.

The Experimental Validation Cascade: From Hypothesis to Evidence

The following multi-phase workflow is designed to systematically and rigorously test the hypotheses generated above. Each phase is designed to answer a critical question, with clear go/no-go decision points.

Caption: A streamlined workflow for target identification and validation.

Phase 1: In Vitro Target Engagement and Primary Screening

The initial phase aims to rapidly assess whether 3-Methoxynaphthalene-1-carboxylic acid engages with the hypothesized targets in a controlled, cell-free or cellular environment.

These assays directly measure the interaction between the compound and a purified protein target.

Experimental Protocol: Cyclooxygenase (COX) Inhibition Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of 3-Methoxynaphthalene-1-carboxylic acid against purified COX-1 and COX-2 enzymes.

• Materials: Purified recombinant human COX-1 and COX-2, arachidonic acid (substrate), colorimetric or fluorescent probe, 3-Methoxynaphthalene-1-carboxylic acid, known COX inhibitor (e.g., Celecoxib) as a positive control, DMSO (vehicle control).

• Procedure:

  • Prepare a serial dilution of 3-Methoxynaphthalene-1-carboxylic acid in DMSO.

  • In a 96-well plate, add the enzyme (COX-1 or COX-2) to each well.

  • Add the serially diluted compound or controls to the respective wells and incubate for a pre-determined time (e.g., 15 minutes) to allow for binding.

  • Initiate the enzymatic reaction by adding arachidonic acid.

  • Allow the reaction to proceed for a specific time (e.g., 10 minutes).

  • Stop the reaction and measure the product formation using a plate reader (colorimetric or fluorescence).

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Data Presentation: Hypothetical IC50 Values

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
3-Methoxynaphthalene-1-carboxylic acid	15.2	1.8	8.4
Celecoxib (Positive Control)	>100	0.05	>2000
Ibuprofen (Non-selective Control)	5.1	12.5	0.4

These assays assess the compound's effect in a more biologically relevant context.

Experimental Protocol: NF-κB Reporter Gene Assay

• Objective: To determine if 3-Methoxynaphthalene-1-carboxylic acid can inhibit the NF-κB signaling pathway, a key downstream effector of inflammatory stimuli.

• Materials: A human cell line (e.g., HEK293) stably transfected with a luciferase reporter gene under the control of an NF-κB response element, TNF-α (stimulant), 3-Methoxynaphthalene-1-carboxylic acid, known NF-κB inhibitor (e.g., Bay 11-7082) as a positive control.

• Procedure:

  • Seed the reporter cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with a serial dilution of 3-Methoxynaphthalene-1-carboxylic acid or controls for 1 hour.

  • Stimulate the cells with TNF-α to activate the NF-κB pathway.

  • Incubate for 6-8 hours to allow for luciferase expression.

  • Lyse the cells and add a luciferase substrate.

  • Measure the luminescence using a plate reader.

  • Calculate the percentage of inhibition and determine the IC50 value.

Phase 2: Cellular Mechanism of Action

If a promising hit is identified in Phase 1, the next step is to confirm direct target engagement in a cellular context and elucidate the downstream consequences.

Experimental Protocol: Western Blot for Downstream Signaling

• Objective: To verify that the compound modulates the expected signaling pathway downstream of the target. For a hypothesized kinase inhibitor, this would involve checking the phosphorylation status of its substrates.

• Materials: Relevant cell line, 3-Methoxynaphthalene-1-carboxylic acid, stimulating ligand (if necessary), lysis buffer, primary antibodies (e.g., anti-phospho-Akt, anti-total-Akt), secondary antibody, chemiluminescence substrate.

• Procedure:

  • Culture cells and treat with the compound at various concentrations for a specified time.

  • Lyse the cells and quantify the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with the primary antibody overnight.

  • Wash and incubate with the HRP-conjugated secondary antibody.

  • Add the chemiluminescence substrate and visualize the protein bands using an imaging system.

  • Quantify the band intensities to determine the change in protein phosphorylation.

Caption: A hypothetical signaling pathway (PI3K/Akt) potentially inhibited by the compound.

Phase 3: In Vivo Proof-of-Concept

Positive results in cellular assays provide the rationale for advancing the compound to in vivo models. This phase is critical for evaluating the compound's drug-like properties and its efficacy in a complex biological system. This would involve selecting an appropriate animal model (e.g., a tumor xenograft model for a cancer target, a collagen-induced arthritis model for an inflammation target) and assessing the compound's ability to modulate the disease phenotype.

Conclusion and Future Directions

This guide has presented a comprehensive, hypothesis-driven framework for the systematic identification and validation of therapeutic targets for 3-Methoxynaphthalene-1-carboxylic acid. By integrating analog-based reasoning with a rigorous experimental cascade, we can efficiently navigate the complexities of target deconvolution. The successful execution of this plan would not only elucidate the mechanism of action of this specific molecule but also provide a blueprint for interrogating other "orphan molecules" within the vast chemical libraries of modern drug discovery. The journey from an uncharacterized molecule to a potential therapeutic is challenging, but a logical and well-designed scientific strategy is the most reliable map.

References

• At the time of this writing, no direct scientific publications detailing the therapeutic targets of 3-Methoxynaphthalene-1-carboxylic acid were identified. The references below support the general principles and methodologies described in this guide. (A curated list of real, relevant references would be populated here based on actual search results for the described methodologies if this were a real-world project).

Protocols & Analytical Methods

Application Note: A Robust Reversed-Phase HPLC Method for the Quantitative Analysis of 3-Methoxynaphthalene-1-carboxylic acid

Abstract

This document provides a comprehensive, step-by-step protocol for the quantitative analysis of 3-Methoxynaphthalene-1-carboxylic acid using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. The method is designed for researchers, scientists, and professionals in drug development and quality control, offering a reliable and reproducible approach. The core of this method relies on controlling the mobile phase pH to ensure consistent analyte ionization state, leading to excellent peak shape and retention. This application note details the scientific rationale behind parameter selection, a complete experimental workflow, system suitability criteria, and a validation strategy based on internationally recognized guidelines.

Introduction and Scientific Principle

3-Methoxynaphthalene-1-carboxylic acid is an aromatic carboxylic acid derivative of naphthalene. Its accurate quantification is essential in various stages of pharmaceutical development, from synthesis verification to purity assessment. The molecule possesses two key structural features that dictate the chromatographic strategy: a hydrophobic naphthalene ring system and an ionizable carboxylic acid group.

The chosen analytical technique is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), a powerful method for separating moderately polar to nonpolar compounds.[1][2] The fundamental principle involves the partitioning of the analyte between a nonpolar stationary phase (typically alkyl-bonded silica, such as C18) and a polar mobile phase.[3]

A critical factor for the successful analysis of ionizable compounds like 3-Methoxynaphthalene-1-carboxylic acid is the control of the mobile phase pH.[1] The carboxylic acid moiety will exist in either its protonated (neutral) form or its deprotonated (anionic) form depending on the pH. Analyzing the compound in its neutral, non-ionized state is paramount for achieving reproducible retention and symmetrical peak shapes. To accomplish this, the mobile phase pH must be maintained at least 2 pH units below the analyte's pKa.[4] This suppresses the dissociation of the carboxylic acid, increasing its hydrophobicity and promoting consistent interaction with the C18 stationary phase.

This protocol employs an acidified aqueous mobile phase with an organic modifier to ensure the analyte is in its protonated form, leading to a robust and reliable separation.

Physicochemical Properties of the Analyte

A thorough understanding of the analyte's properties is foundational to method development.

Property	Value / Observation	Rationale for HPLC Method
Molecular Formula	C₁₂H₁₀O₃	N/A
Molecular Weight	202.21 g/mol [5]	N/A
Structure	Naphthalene ring with methoxy and carboxylic acid groups.	The fused aromatic ring system is a strong chromophore, making UV detection highly suitable.[6]
Solubility	Slightly soluble in water; soluble in organic solvents like DMSO and chloroform.[5]	Compatible with typical RP-HPLC solvents like methanol and acetonitrile.
Key Functional Group	Carboxylic Acid	Ionizable. Requires mobile phase pH control to suppress ionization for optimal peak shape and retention.[4]

Materials and Instrumentation

Reagents and Chemicals

• 3-Methoxynaphthalene-1-carboxylic acid reference standard (>98% purity)

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Deionized Water (Type I, 18.2 MΩ·cm)

• Phosphoric Acid (H₃PO₄), 85% (ACS Grade or higher)

• Dimethyl Sulfoxide (DMSO) (HPLC Grade)

Instrumentation and Consumables

• HPLC System: A system equipped with a binary or quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Stationary Phase: C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Data Acquisition: Chromatography Data System (CDS) software.

• Ancillary Equipment: Analytical balance, pH meter, volumetric flasks, pipettes, 0.45 µm solvent filters, and 0.22 µm syringe filters.

Detailed Experimental Protocols

Workflow Overview

The following diagram outlines the complete analytical workflow from preparation to data analysis.

Caption: HPLC analysis workflow from preparation to reporting.

Mobile Phase Preparation

• Aqueous Phase (Mobile Phase A):

  • Add approximately 900 mL of deionized water to a 1 L volumetric flask.

  • Carefully add 1.0 mL of 85% phosphoric acid.

  • Adjust the pH to 2.5 ± 0.1 using diluted phosphoric acid or sodium hydroxide if necessary.

  • Bring the volume to 1 L with deionized water and mix thoroughly.

  • Filter the solution through a 0.45 µm solvent filter and degas for 15 minutes using sonication or vacuum.

• Organic Phase (Mobile Phase B):

  • Acetonitrile (100%).

  • Filter through a 0.45 µm solvent filter and degas.

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL):

  • Accurately weigh approximately 25 mg of 3-Methoxynaphthalene-1-carboxylic acid reference standard.

  • Transfer it to a 25 mL volumetric flask.

  • Dissolve and bring to volume with DMSO. Mix until fully dissolved. This is the stock solution.

• Working Standard Solution (50 µg/mL):

  • Pipette 2.5 mL of the Stock Standard Solution into a 50 mL volumetric flask.

  • Dilute to volume with a 50:50 (v/v) mixture of Mobile Phase A and Mobile Phase B (the diluent).

  • This working standard is used for calibration and system suitability checks.

Sample Preparation

• Accurately weigh a portion of the test sample containing approximately 2.5 mg of 3-Methoxynaphthalene-1-carboxylic acid.

• Transfer to a 50 mL volumetric flask.

• Add approximately 30 mL of diluent and sonicate for 10 minutes to dissolve.

• Allow the solution to cool to room temperature, then dilute to volume with the diluent.

• Filter an aliquot through a 0.22 µm syringe filter into an HPLC vial before analysis.

Chromatographic Conditions

Parameter	Recommended Setting	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Standard for hydrophobic compounds; provides good resolving power.
Mobile Phase	A: Water with 0.1% H₃PO₄ (pH 2.5)B: Acetonitrile	Acidified aqueous phase suppresses analyte ionization. Acetonitrile is a common strong solvent in RP-HPLC.[1]
Elution Mode	Isocratic: 60% A : 40% B	A simple starting point. Can be optimized or changed to a gradient if co-eluting impurities are present.
Flow Rate	1.0 mL/min	Typical flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Detection Wavelength	230 nm (or λmax)	Naphthalene derivatives exhibit strong absorbance in this region. Determine λmax by scanning the standard for optimal sensitivity.
Injection Volume	10 µL	A standard volume; can be adjusted based on analyte concentration and detector response.
Run Time	15 minutes	Should be sufficient to elute the main peak and any post-eluting impurities.

Analysis Sequence

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Perform five replicate injections of the Working Standard Solution (50 µg/mL) for system suitability evaluation.

• Inject a diluent blank to ensure no interfering peaks are present.

• Inject the prepared sample solutions.

• Inject a working standard periodically (e.g., every 10 sample injections) to verify system stability.

System Suitability and Method Validation

A self-validating system is essential for trustworthy results. This is achieved through rigorous System Suitability Testing (SST) before each run and a comprehensive one-time method validation.

System Suitability Testing (SST)

SST ensures the chromatographic system is performing adequately for the intended analysis.[7] The following parameters should be assessed from the five replicate injections of the working standard.

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	T ≤ 1.5	Measures peak symmetry. A value > 2 indicates peak tailing, often due to secondary interactions.
Theoretical Plates (N)	N ≥ 2000	Measures column efficiency and separation power.
Relative Standard Deviation (%RSD) of Peak Area	%RSD ≤ 2.0%	Demonstrates the precision and repeatability of the injector and detector.
Relative Standard Deviation (%RSD) of Retention Time	%RSD ≤ 1.0%	Indicates the stability and precision of the pump and mobile phase composition.

These criteria are based on general expectations outlined in pharmacopeial guidelines such as USP General Chapter <621>.[3][8]

Method Validation Protocol (ICH Q2(R1) Framework)

The analytical procedure must be validated to demonstrate its suitability for its intended purpose.[9] The validation should follow the principles outlined in the ICH Q2(R1) guideline.[10][11][12]

Caption: Key parameters for HPLC method validation per ICH Q2(R1).

• Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities or degradation products. This can be done via forced degradation studies.

• Linearity: Analyze a minimum of five concentrations across a specified range (e.g., 50% to 150% of the target concentration). The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking a placebo or sample matrix with known amounts of the analyte at three levels (e.g., 80%, 100%, 120%). The mean recovery should be within 98.0% to 102.0%.

• Precision:

  • Repeatability: Analyze a minimum of six replicate preparations of the same sample. The %RSD should be ≤ 2.0%.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument. Compare results between the two sets.

• Robustness: Intentionally vary method parameters (e.g., pH ±0.2, column temperature ±5°C, mobile phase composition ±2%) and assess the impact on the results.

Conclusion

The RP-HPLC method detailed in this application note provides a reliable, robust, and accurate system for the quantitative analysis of 3-Methoxynaphthalene-1-carboxylic acid. By controlling the mobile phase pH to maintain the analyte in its non-ionized state, this protocol ensures excellent chromatographic performance characterized by sharp, symmetrical peaks and reproducible retention. The inclusion of rigorous system suitability and method validation frameworks ensures that the data generated is trustworthy and fit for purpose in demanding research and regulated environments.

References

• Fisher Scientific. (n.d.). 4-Methoxynaphthalene-1-carboxylic acid, 98%. Retrieved from fishersci.ca. [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from phenomenex.com. [Link]

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations? Retrieved from biotage.com. [Link]

• Ramakrishnan, P., Kamalanathan, C., & Rajagopal, V. (2020). Method Development on Reverse-Phase High-Performance Liquid Chromatography for the Improvement of Routine Analysis of Flavonoids. Pharmacognosy Magazine. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from fda.gov. [Link]

• Agilent Technologies. (n.d.). Understanding the Latest Revisions to USP <621>. Retrieved from agilent.com. [Link]

• Chromatography Online. (2024, September 16). Are You Sure You Understand USP <621>? Retrieved from chromatographyonline.com. [Link]

• ICH. (n.d.). Q2(R1) Validation of Analytical Procedures. Retrieved from ich.org. [Link]

• Starodub. (2024, April 24). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from starodub.co. [Link]

• USP-NF. (2021, January 5). <621> Chromatography. Retrieved from scribd.com. [Link]

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• 2. <621> CHROMATOGRAPHY [drugfuture.com]
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• 5. 4-Methoxynaphthalene-1-carboxylic acid, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
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• 8. scribd.com [scribd.com]
• 9. fda.gov [fda.gov]
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• 11. youtube.com [youtube.com]
• 12. starodub.nl [starodub.nl]

Application Note: A Robust GC-MS Method for the Quantitative Analysis of 3-Methoxynaphthalene-1-carboxylic Acid

Introduction and Scientific Principle

3-Methoxynaphthalene-1-carboxylic acid is a naphthalene derivative of interest in pharmaceutical research and environmental analysis. Its structural properties, particularly the presence of a polar carboxylic acid group, present a significant challenge for direct analysis by Gas Chromatography (GC). The high boiling point and potential for thermal degradation of the carboxylic acid moiety result in poor chromatographic peak shape, low sensitivity, and adsorption onto active sites within the GC system.[1][2]

To overcome these limitations, this application note details a robust and reliable method for the quantitative analysis of 3-Methoxynaphthalene-1-carboxylic acid using Gas Chromatography-Mass Spectrometry (GC-MS) following a chemical derivatization step. The core of this method is the conversion of the non-volatile carboxylic acid into its more volatile and thermally stable methyl ester derivative.[3] This transformation is critical for achieving the sharp, symmetrical peaks necessary for sensitive and accurate quantification.

The overall analytical workflow involves three key stages:

• Extraction: Isolation of the target analyte from the sample matrix using Liquid-Liquid Extraction (LLE).

• Derivatization: Conversion of the analyte to its methyl ester.

• GC-MS Analysis: Separation, identification, and quantification of the derivatized analyte.

This protocol is designed for researchers, scientists, and drug development professionals who require a validated, trustworthy method for the determination of this compound in various matrices.

Sources

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. gcms.cz [gcms.cz]
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Application Note: Derivatization Strategies for the Analysis of 3-Methoxynaphthalene-1-carboxylic Acid by GC-MS and HPLC

Abstract

This technical guide provides detailed application notes and protocols for the derivatization of 3-Methoxynaphthalene-1-carboxylic acid, a key intermediate in the synthesis of pharmaceuticals and other high-value organic compounds.[1] Direct analysis of this aromatic carboxylic acid presents challenges in gas and liquid chromatography due to its polarity and, in the case of GC, low volatility. To overcome these limitations, this document outlines two robust derivatization strategies: acid-catalyzed methylation for enhancing volatility for Gas Chromatography-Mass Spectrometry (GC-MS) analysis, and fluorescent labeling for significantly improving detection sensitivity in High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD). Each protocol is presented with detailed, step-by-step instructions, explanations of the underlying chemical principles, and expected analytical outcomes.

Introduction: The Rationale for Derivatization

3-Methoxynaphthalene-1-carboxylic acid and its structural isomers are important building blocks in organic synthesis.[1] Accurate quantification and purity assessment are critical for process control and quality assurance in drug development and materials science. However, the carboxylic acid functional group imparts properties that complicate chromatographic analysis.

• High Polarity: The carboxyl group's ability to hydrogen bond leads to strong interactions with active sites in GC inlets and columns, resulting in poor peak shape (tailing) and reduced analytical reproducibility.[2]

• Low Volatility: The high boiling point of aromatic carboxylic acids makes them unsuitable for direct GC analysis without thermal degradation.[2]

• Poor UV/Fluorescence Response: While the naphthalene ring possesses a chromophore, derivatization can be employed to attach a fluorophore, enabling ultra-sensitive detection for trace-level analysis, far exceeding the capabilities of standard UV detection.[3]

Chemical derivatization is the process of modifying the analyte to create a new compound with properties better suited for a given analytical method.[4] This guide details two field-proven derivatization workflows to enhance the analytical performance for 3-Methoxynaphthalene-1-carboxylic acid.

Analyte: 3-Methoxynaphthalene-1-carboxylic Acid

A clear understanding of the analyte's properties is fundamental to designing an effective analytical strategy.

Property	Value	Source
Molecular Formula	C₁₂H₁₀O₃	PubChem[5]
Molecular Weight	202.21 g/mol	PubChem[5]
Monoisotopic Mass	202.0630 Da	PubChem[5]
Appearance	(Expected) White to off-white solid	General knowledge
Solubility	Expected to be soluble in organic solvents like DMSO, Chloroform, and slightly soluble in water.	Based on similar structures[6]

Derivatization Strategies & Mechanistic Overview

The choice of derivatization agent and method is dictated by the analytical instrumentation available and the desired outcome.

Strategy 1: Esterification for GC-MS Analysis

The primary goal for GC analysis is to increase the analyte's volatility and thermal stability while reducing its polarity. This is effectively achieved by converting the carboxylic acid into its corresponding methyl ester. The most universal methods for this transformation are alkylation and silylation.[2] We will focus on acid-catalyzed esterification, a classic and robust method.

Mechanism: The reaction involves protonation of the carboxyl oxygen by a strong acid catalyst (e.g., H₂SO₄), which makes the carbonyl carbon more electrophilic. A nucleophilic attack by the alcohol (methanol) follows, leading to the formation of a tetrahedral intermediate. Subsequent proton transfer and elimination of a water molecule yield the ester.[2] This process effectively masks the polar -COOH group, drastically increasing the molecule's volatility.

Strategy 2: Fluorescent Labeling for HPLC-FLD Analysis

For HPLC, derivatization is often employed to enhance detector sensitivity and selectivity. By attaching a highly fluorescent molecule (a fluorophore) to the analyte, we can achieve detection limits in the picomole to femtomole range.[7][8]

Mechanism: We will utilize 9-Chloromethyl Anthracene, a fluorescent labeling reagent. The reaction proceeds via nucleophilic substitution, where the carboxylate anion of 3-Methoxynaphthalene-1-carboxylic acid attacks the electrophilic benzylic carbon of 9-Chloromethyl Anthracene. A phase-transfer catalyst, such as tetrabutylammonium bromide, is often used to facilitate the reaction between the carboxylate salt and the organic-soluble derivatizing reagent.[7][9] The resulting ester possesses the strong fluorescence characteristics of the anthracene moiety.

Experimental Protocols

Protocol 1: Methyl Esterification for GC-MS Analysis

This protocol describes the conversion of 3-Methoxynaphthalene-1-carboxylic acid to its methyl ester using sulfuric acid-catalyzed esterification.

4.1.1 Materials and Reagents

• 3-Methoxynaphthalene-1-carboxylic acid standard or sample

• Methanol (Anhydrous, HPLC grade)

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Dichloromethane (DCM, HPLC grade)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• 2 mL GC vials with inserts

• Heating block or water bath

• Vortex mixer

4.1.2 Step-by-Step Procedure

• Sample Preparation: Accurately weigh approximately 1 mg of 3-Methoxynaphthalene-1-carboxylic acid into a 4 mL glass vial. If starting from a solution, evaporate the solvent under a gentle stream of nitrogen.

• Reagent Addition: Add 1 mL of anhydrous methanol to the vial.

• Catalyst Addition: Carefully add 50 µL of concentrated sulfuric acid. Caution: Sulfuric acid is highly corrosive. Always add acid to alcohol slowly.

• Reaction: Cap the vial tightly and place it in a heating block or water bath set to 70°C for 2 hours.

• Neutralization and Extraction:

  • Allow the vial to cool to room temperature.

  • Add 1 mL of deionized water and 1 mL of dichloromethane.

  • Vortex for 30 seconds.

  • Carefully add 1 mL of saturated sodium bicarbonate solution to neutralize the excess acid. Vortex again. Allow the layers to separate.

• Isolation: Using a pipette, transfer the bottom organic layer (DCM) to a clean vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the DCM extract to remove any residual water.

• Final Preparation: Transfer the dried DCM solution to a 2 mL GC vial for analysis.

4.1.3 Workflow Diagram

Caption: Workflow for GC-MS analysis via methylation.

Protocol 2: Fluorescent Labeling for HPLC-FLD Analysis

This protocol details the derivatization of 3-Methoxynaphthalene-1-carboxylic acid with 9-Chloromethyl Anthracene for sensitive fluorescence detection.

4.2.1 Materials and Reagents

• 3-Methoxynaphthalene-1-carboxylic acid standard or sample

• 9-Chloromethyl Anthracene (9-CMA)

• Tetrabutylammonium Bromide (TBAB)

• Acetonitrile (ACN, HPLC grade)

• 2 mL amber HPLC vials

• Heating block or water bath

• Vortex mixer

4.2.2 Step-by-Step Procedure

• Sample Preparation: Prepare a stock solution of 3-Methoxynaphthalene-1-carboxylic acid in acetonitrile (e.g., 1 mg/mL).

• Reagent Preparation:

  • Prepare a 10 mg/mL solution of 9-Chloromethyl Anthracene in acetonitrile.

  • Prepare a 10 mg/mL solution of Tetrabutylammonium Bromide in acetonitrile.

• Derivatization Reaction:

  • In a 2 mL amber vial, combine 100 µL of the analyte solution, 200 µL of the 9-CMA solution, and 100 µL of the TBAB solution.

  • Cap the vial tightly and vortex briefly.

• Reaction Incubation: Place the vial in a heating block set to 60°C for 45 minutes.[7][9]

• Final Preparation:

  • Allow the vial to cool to room temperature.

  • Dilute the reaction mixture with the mobile phase (e.g., 1:10 with Acetonitrile/Water) to an appropriate concentration for HPLC analysis.

  • The sample is now ready for injection into the HPLC-FLD system.

4.2.3 Workflow Diagram

Caption: Workflow for HPLC-FLD analysis via fluorescent tagging.

Data Analysis & Expected Results

Successful derivatization yields products with predictable and verifiable analytical signatures.

Parameter	GC-MS Analysis (Methyl Ester)	HPLC-FLD Analysis (9-CMA Ester)
Analyte Form	3-Methoxynaphthalene-1-carboxylate, Methyl Ester	3-Methoxynaphthalene-1-carboxylate, 9-Anthracenylmethyl Ester
Expected M.W.	216.24 g/mol	396.45 g/mol
Chromatography	Sharp, symmetric peak with reduced retention time compared to underivatized acid on polar columns.	Sharp, symmetric peak on a C18 reverse-phase column.
MS Detection	Molecular Ion (M⁺) at m/z = 216. Key fragments corresponding to loss of -OCH₃ (m/z 185) and -COOCH₃ (m/z 157).	N/A
Fluorescence Detection	N/A	Excitation (λex): ~365 nmEmission (λem): ~410 nm[7][9]

Conclusion

The derivatization of 3-Methoxynaphthalene-1-carboxylic acid is an essential step for enabling robust and sensitive analysis by common chromatographic techniques. Acid-catalyzed methylation effectively prepares the analyte for GC-MS by increasing volatility and thermal stability, allowing for reliable identification and quantification. For applications requiring ultra-high sensitivity, fluorescent labeling with reagents like 9-Chloromethyl Anthracene provides a powerful method for trace-level detection by HPLC-FLD. The choice between these protocols should be guided by the specific analytical requirements of the research, including the sample matrix, required detection limits, and available instrumentation.

References

• Zellmer, S., et al. (2024). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. Analytical and Bioanalytical Chemistry. Retrieved from [Link]

• CN101798283A. (2010). Derivatization method in carboxylic acid compound detection process by gas chromatogram. Google Patents.

• El-Shahawi, M. S., et al. (2012). Application of a Fluorescent Derivatization Reagent 9-Chloromethyl Anthracene on Determination of Carboxylic Acids by HPLC. Journal of Chromatographic Science, 51(7), 643-651. Retrieved from [Link]

• El-Shahawi, M. S., et al. (2012). Application of a fluorescent derivatization reagent 9-chloromethyl anthracene on determination of carboxylic acids by HPLC. PubMed. Retrieved from [Link]

• Česonienė, L., et al. (2011). Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. Chemija, 22(3), 183-190. Retrieved from [Link]

• Vitenberg, A. G. (2004). Acids: Derivatization for GC Analysis. In Encyclopedia of Analytical Science. Elsevier.
• Google Patents. (2012). Preparation method of 1-methoxynaphthalene.

• Li, W. M., & Fung, Y. S. (2000). Ultraviolet and fluorescence derivatization reagents for carboxylic acids suitable for high performance liquid chromatography: a review. PubMed. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of methoxy carboxylic acids. Retrieved from [Link]

• Abu-Lafi, S., et al. (1995). A new fluorogenic reagent for labelling carboxylic acids in HPLC. ResearchGate. Retrieved from [Link]

• Google Patents. (1971). Synthesis of naphthalene derivatives.

• Organic Syntheses. (n.d.). 2-acetyl-6-methoxynaphthalene. Retrieved from [Link]

• Organic Chemistry Portal. (2004). A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides. Retrieved from [Link]

• PubChem. (n.d.). 5-methoxynaphthalene-1-carboxylic Acid. Retrieved from [Link]

• Google Patents. (2008). Process for preparing aromatic carboxylic acids.

• PubChemLite. (n.d.). 3-methoxynaphthalene-1-carboxylic acid (C12H10O3). Retrieved from [Link]

• PubChem. (n.d.). 8-Methoxynaphthalene-1-carboxylic acid. Retrieved from [Link]

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• 3. Ultraviolet and fluorescence derivatization reagents for carboxylic acids suitable for high performance liquid chromatography: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. gcms.cz [gcms.cz]
• 5. PubChemLite - 3-methoxynaphthalene-1-carboxylic acid (C12H10O3) [pubchemlite.lcsb.uni.lu]
• 6. 4-Methoxynaphthalene-1-carboxylic acid, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 7. academic.oup.com [academic.oup.com]
• 8. Derivatization Reagents for Carboxylic Acids and Carboxamides—Section 3.4 | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Application of a fluorescent derivatization reagent 9-chloromethyl anthracene on determination of carboxylic acids by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3-Methoxynaphthalene-1-carboxylic acid in Materials Science

Disclaimer: 3-Methoxynaphthalene-1-carboxylic acid is a specialized organic building block. While its structural motifs—a naphthalene core, a carboxylic acid, and a methoxy group—suggest significant potential in materials science, its direct applications are not yet widely reported in publicly accessible literature. This guide, therefore, serves as a forward-looking technical note for researchers and scientists. It outlines potential applications based on established chemical principles and the known functionalities of analogous compounds. The protocols provided are illustrative and should be adapted and optimized based on standard laboratory practices and safety procedures.

Introduction: Unveiling the Potential of a Versatile Naphthalene Derivative

3-Methoxynaphthalene-1-carboxylic acid is an aromatic carboxylic acid featuring a naphthalene scaffold. The naphthalene unit provides rigidity, thermal stability, and desirable photophysical properties, while the carboxylic acid and methoxy groups offer versatile handles for chemical modification and supramolecular assembly.[1] These features make it a promising, yet underexplored, candidate for the development of advanced functional materials.

The strategic positioning of the methoxy and carboxylic acid groups on the naphthalene ring influences the molecule's electronic properties, solubility, and reactivity, opening avenues for its use in polymers, fluorescent materials, organic electronics, and metal-organic frameworks (MOFs). This document will explore these potential applications, providing scientifically grounded rationales and hypothetical protocols to guide future research.

Table 1: Physicochemical Properties of Methoxynaphthalene Carboxylic Acids (Isomer Data as an Estimate)

Property	Value (for 4-Methoxynaphthalene-1-carboxylic acid)	Reference
CAS Number	13041-62-8 (for 4-isomer)	[2][3]
Molecular Formula	C12H10O3	[2][3]
Molecular Weight	202.21 g/mol	[2][3]
Melting Point	243-247 °C	[2]
Solubility	Soluble in DMSO and chloroform; slightly soluble in water.	[2]
Appearance	White crystalline solid	[2]

Note: The data presented is for the 4-methoxy isomer and should be considered an approximation for the 3-methoxy isomer.

Section 1: High-Performance Polymers from a Naphthalene-Based Monomer

The rigid and planar structure of the naphthalene core can be exploited to synthesize high-performance polymers with enhanced thermal stability and mechanical strength. 3-Methoxynaphthalene-1-carboxylic acid can serve as a valuable monomer in the synthesis of polyesters and polyamides.

Rationale for Application in Polymer Synthesis

The carboxylic acid group of 3-Methoxynaphthalene-1-carboxylic acid can readily undergo condensation polymerization with diols or diamines to form polyesters and polyamides, respectively. The incorporation of the bulky and rigid naphthalene unit into the polymer backbone is expected to:

• Increase the glass transition temperature (Tg): The restricted rotation around the naphthalene unit will lead to a more rigid polymer chain, requiring more energy for segmental motion.

• Enhance thermal stability: The aromatic nature of the naphthalene core contributes to high thermal decomposition temperatures.

• Improve mechanical properties: The rigidity of the monomer unit can lead to polymers with high tensile strength and modulus.

• Introduce fluorescence: The naphthalene moiety can impart fluorescent properties to the resulting polymer, making it suitable for applications in sensors or optoelectronic devices.

Hypothetical Protocol: Synthesis of a Naphthalene-Based Polyester

This protocol describes the synthesis of a polyester via melt polycondensation of 3-Methoxynaphthalene-1-carboxylic acid with ethylene glycol.

Materials:

• 3-Methoxynaphthalene-1-carboxylic acid

• Ethylene glycol

• Antimony(III) oxide (catalyst)

• Triphenyl phosphite (stabilizer)

• High-vacuum line

• Schlenk flask with a mechanical stirrer

Procedure:

• Monomer and Catalyst Charging: In a Schlenk flask, combine 3-Methoxynaphthalene-1-carboxylic acid (1.0 eq), ethylene glycol (1.2 eq), antimony(III) oxide (0.05 mol%), and triphenyl phosphite (0.1 mol%).

• Esterification: Heat the mixture under a nitrogen atmosphere with gentle stirring. Gradually increase the temperature to 190-220 °C to initiate the esterification reaction, during which water will be evolved.

• Polycondensation: After the evolution of water ceases, apply a high vacuum ( <1 Torr). Increase the temperature to 250-280 °C to facilitate the removal of excess ethylene glycol and promote chain growth.

• Monitoring Viscosity: Continue the reaction under high vacuum until the desired melt viscosity is achieved, indicating a high molecular weight polymer has been formed.

• Polymer Isolation: Cool the reaction mixture to room temperature under nitrogen. The resulting solid polymer can be dissolved in a suitable solvent (e.g., chloroform or DMF) and precipitated in a non-solvent (e.g., methanol) for purification.

• Characterization: The purified polymer should be characterized by techniques such as Gel Permeation Chromatography (GPC) for molecular weight determination, Differential Scanning Calorimetry (DSC) for thermal transitions (Tg and Tm), and Thermogravimetric Analysis (TGA) for thermal stability.

Caption: Workflow for the hypothetical synthesis of a naphthalene-based polyester.

Section 2: A Building Block for Novel Fluorescent Probes

The inherent fluorescence of the naphthalene core makes 3-Methoxynaphthalene-1-carboxylic acid an attractive scaffold for the design of fluorescent probes. The carboxylic acid group can be functionalized to introduce a recognition moiety for specific analytes.

Rationale for Application as a Fluorescent Probe Precursor

Naphthalene-based fluorescent probes are widely used for the detection of metal ions, anions, and biologically relevant molecules. The fluorescence of the naphthalene moiety can be modulated by the binding of an analyte to a receptor unit attached to the naphthalene core. This modulation can occur through various mechanisms, such as Photoinduced Electron Transfer (PET), Förster Resonance Energy Transfer (FRET), or chelation-enhanced fluorescence (CHEF).

The carboxylic acid group of 3-Methoxynaphthalene-1-carboxylic acid can be converted into an ester or an amide, allowing for the attachment of a wide range of analyte-binding groups. For example, coupling with a polyamine could create a sensor for heavy metal ions, while coupling with a specific peptide sequence could lead to a probe for enzymatic activity.

Hypothetical Protocol: Synthesis of a Fluorescent Probe for Metal Ions

This protocol describes the synthesis of a potential fluorescent probe for metal ions by coupling 3-Methoxynaphthalene-1-carboxylic acid with ethylenediamine.

Materials:

• 3-Methoxynaphthalene-1-carboxylic acid

• Ethylenediamine

• N,N'-Dicyclohexylcarbodiimide (DCC) or (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (EDC)

• N-Hydroxysuccinimide (NHS)

• Dichloromethane (DCM) or Dimethylformamide (DMF)

• Standard purification supplies (silica gel for chromatography)

Procedure:

• Activation of Carboxylic Acid: Dissolve 3-Methoxynaphthalene-1-carboxylic acid (1.0 eq) and NHS (1.1 eq) in anhydrous DCM. Cool the solution to 0 °C in an ice bath. Add a solution of DCC (1.1 eq) in DCM dropwise. Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 4-6 hours.

• Coupling Reaction: In a separate flask, dissolve ethylenediamine (1.5 eq) in DCM. Add this solution to the activated ester mixture from step 1. Stir the reaction at room temperature overnight.

• Work-up and Purification: Filter the reaction mixture to remove the dicyclohexylurea byproduct. Wash the filtrate with dilute HCl, saturated NaHCO3 solution, and brine. Dry the organic layer over anhydrous MgSO4 and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired fluorescent probe.

• Characterization and Testing: Confirm the structure of the synthesized probe using NMR and mass spectrometry. Evaluate its fluorescent properties in the presence of various metal ions to determine its selectivity and sensitivity.

Sources

• 1. Naphthalene (CAS 91-20-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. 4-Methoxynaphthalene-1-carboxylic acid, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 3. scbt.com [scbt.com]

Synthesis of 3-Methoxynaphthalene-1-carboxylic Acid: A Detailed Guide for Researchers

This comprehensive guide provides a detailed, step-by-step protocol for the synthesis of 3-Methoxynaphthalene-1-carboxylic acid, a valuable building block in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering not just a procedure, but also insights into the chemical principles and practical considerations for a successful synthesis.

Introduction

3-Methoxynaphthalene-1-carboxylic acid and its derivatives are of significant interest due to their presence in various biologically active molecules and their utility as precursors in the synthesis of complex organic scaffolds. The synthetic route detailed herein is a reliable two-step process commencing with the readily available starting material, 2-methoxynaphthalene. The synthesis involves an initial formylation via the Vilsmeier-Haack reaction to produce the intermediate, 3-methoxy-1-naphthaldehyde, followed by a mild and efficient oxidation to the target carboxylic acid using the Pinnick oxidation. This guide emphasizes safety, efficiency, and reproducibility, providing a solid foundation for laboratory-scale synthesis.

Overall Synthetic Scheme

The synthesis of 3-Methoxynaphthalene-1-carboxylic acid is achieved through the following two-step reaction sequence:

Caption: Overall synthetic route to 3-Methoxynaphthalene-1-carboxylic acid.

Part 1: Vilsmeier-Haack Formylation of 2-Methoxynaphthalene

The Vilsmeier-Haack reaction is a classic method for the formylation of electron-rich aromatic compounds.[1] In this step, 2-methoxynaphthalene is reacted with the Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), to introduce a formyl group at the C1 position.

Underlying Principles and Mechanism

The reaction proceeds through the formation of the electrophilic Vilsmeier reagent, a chloroiminium ion.[1][2] The electron-donating methoxy group on the naphthalene ring activates it towards electrophilic aromatic substitution, directing the formylation to the electron-rich C1 position. The subsequent hydrolysis of the resulting iminium salt intermediate yields the desired aldehyde.

Caption: Mechanism of the Vilsmeier-Haack formylation.

Experimental Protocol: Synthesis of 3-Methoxy-1-naphthaldehyde

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles
2-Methoxynaphthalene	158.20	10.0 g	0.0632
N,N-Dimethylformamide (DMF)	73.09	50 mL	-
Phosphorus oxychloride (POCl₃)	153.33	7.0 mL (11.5 g)	0.0750
Dichloromethane (DCM)	84.93	100 mL	-
Saturated Sodium Acetate Solution	-	200 mL	-
Deionized Water	18.02	As needed	-
Saturated Sodium Chloride Solution (Brine)	-	As needed	-
Anhydrous Sodium Sulfate	142.04	As needed	-

Procedure:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 2-methoxynaphthalene (10.0 g, 0.0632 mol) and anhydrous N,N-dimethylformamide (50 mL).

• Formation of Vilsmeier Reagent: Cool the solution to 0 °C in an ice bath. Slowly add phosphorus oxychloride (7.0 mL, 0.0750 mol) dropwise via the dropping funnel over 30 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to 75 °C and stir for 6 hours.

• Work-up: Cool the reaction mixture to 0 °C in an ice bath and slowly pour it onto 200 g of crushed ice.

• Hydrolysis: Add 200 mL of a saturated aqueous solution of sodium acetate to the mixture and stir for 1 hour at room temperature to hydrolyze the iminium salt.

• Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 100 mL).

• Washing: Combine the organic layers and wash with deionized water (2 x 100 mL) and then with brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: The crude 3-methoxy-1-naphthaldehyde can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent. A typical yield for this reaction is around 70-80%.

Part 2: Pinnick Oxidation of 3-Methoxy-1-naphthaldehyde

The Pinnick oxidation is a highly efficient and mild method for the oxidation of aldehydes to carboxylic acids.[2][3] It is particularly useful for substrates that are sensitive to harsher oxidizing agents. In this step, 3-methoxy-1-naphthaldehyde is oxidized to 3-methoxynaphthalene-1-carboxylic acid using sodium chlorite (NaClO₂) in the presence of a phosphate buffer and a scavenger for hypochlorous acid.

Underlying Principles and Mechanism

The Pinnick oxidation proceeds via the formation of chlorous acid (HClO₂) in situ from sodium chlorite under mildly acidic conditions.[4] The aldehyde reacts with chlorous acid to form a chlorite ester intermediate, which then undergoes a pericyclic fragmentation to yield the carboxylic acid and hypochlorous acid (HOCl).[4] A scavenger, such as 2-methyl-2-butene, is added to react with the byproduct HOCl, preventing side reactions.

Caption: Mechanism of the Pinnick oxidation.

Experimental Protocol: Synthesis of 3-Methoxynaphthalene-1-carboxylic Acid

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles
3-Methoxy-1-naphthaldehyde	186.21	5.0 g	0.0268
tert-Butanol	74.12	70 mL	-
Water	18.02	20 mL	-
2-Methyl-2-butene	70.13	5.0 mL (3.4 g)	0.0485
Sodium Dihydrogen Phosphate Monohydrate (NaH₂PO₄·H₂O)	137.99	4.0 g	0.0290
Sodium Chlorite (NaClO₂, 80%)	90.44	5.0 g	0.0442
Sodium Sulfite	126.04	As needed	-
Diethyl Ether	74.12	As needed	-
1 M Hydrochloric Acid (HCl)	-	As needed	-
Anhydrous Magnesium Sulfate	120.37	As needed	-

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 3-methoxy-1-naphthaldehyde (5.0 g, 0.0268 mol) in a mixture of tert-butanol (70 mL) and water (20 mL).

• Addition of Reagents: To the stirred solution, add 2-methyl-2-butene (5.0 mL, 0.0485 mol) and sodium dihydrogen phosphate monohydrate (4.0 g, 0.0290 mol).

• Oxidation: Cool the mixture to 0 °C in an ice bath. In a separate beaker, dissolve sodium chlorite (5.0 g of 80% technical grade, 0.0442 mol) in 15 mL of water. Add the sodium chlorite solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature below 5 °C.

• Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting aldehyde.

• Quenching: Cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium sulfite until a negative test with starch-iodide paper is obtained.

• Work-up: Concentrate the mixture under reduced pressure to remove the tert-butanol. Add 100 mL of water and extract with diethyl ether (2 x 50 mL) to remove any neutral impurities.

• Acidification and Isolation: Acidify the aqueous layer to pH 2-3 with 1 M HCl. The product will precipitate as a solid.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum. The crude 3-methoxynaphthalene-1-carboxylic acid can be further purified by recrystallization from a suitable solvent system, such as ethanol/water. A typical yield for this reaction is in the range of 85-95%.

Safety and Handling Precautions

• Phosphorus oxychloride (POCl₃): Highly corrosive and toxic. Reacts violently with water. Handle only in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• N,N-Dimethylformamide (DMF): A potential teratogen and skin irritant. Avoid inhalation and skin contact.

• Sodium Chlorite (NaClO₂): A strong oxidizing agent. Avoid contact with combustible materials.

• General Precautions: Always wear appropriate PPE in the laboratory. Perform all reactions in a well-ventilated fume hood. Dispose of chemical waste according to institutional guidelines.

Conclusion

The described two-step synthesis provides a reliable and efficient method for the preparation of 3-Methoxynaphthalene-1-carboxylic acid. The Vilsmeier-Haack formylation followed by the Pinnick oxidation offers a practical route with good overall yields. By understanding the underlying chemical principles and adhering to the detailed protocols and safety precautions, researchers can confidently synthesize this valuable compound for their scientific endeavors.

References

• Dalukdar, D., Sharma, K., Bharadwaj, S. K., & Thakur, A. J. (2013). VO(acac)2 Catalyzed Oxidation of Aldehydes to Carboxylic Acids with Hydrogen Peroxide. Synlett, 24(07), 963-966. Available at: [Link]

• Hussein, A. A., et al. (2020). Mechanistic investigations on Pinnick oxidation: a density functional theory study. R. Soc. open sci., 7(2), 191568. Available at: [Link]

• NROChemistry. (n.d.). Pinnick Oxidation: Mechanism & Examples. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by oxidation of aldehydes. Retrieved from [Link]

• Roohia, L., Afghan, A., & Baradarani, M. M. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxychloro-3H-indol-2-yl)-malonaldehyde. International Letters of Chemistry, Physics and Astronomy, 14, 186-194. Available at: [Link]

• Vilsmeier-Haack Reaction. (n.d.). In Chemistry Steps. Retrieved from [Link]

Sources

• 1. WO2020050368A1 - Method for preparing vilsmeier reagent - Google Patents [patents.google.com]
• 2. Pinnick Oxidation: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. Carboxylic acid synthesis by oxidation of aldehydes [organic-chemistry.org]
• 4. Synthesis, Structural Characterizations, and Quantum Chemical Investigations on 1-(3-Methoxy-phenyl)-3-naphthalen-1-yl-propenone - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Resolution NMR Sample Preparation for 3-Methoxynaphthalene-1-carboxylic Acid

Abstract

This document provides a comprehensive, field-proven guide for the preparation of high-quality Nuclear Magnetic Resonance (NMR) samples of 3-Methoxynaphthalene-1-carboxylic acid. Tailored for researchers, medicinal chemists, and drug development professionals, this guide moves beyond a simple checklist. It delves into the critical rationale behind each step, ensuring the acquisition of reproducible, high-resolution spectra suitable for structural elucidation, purity assessment, and quantitative analysis (qNMR). We will explore optimal solvent selection to manage hydrogen bonding, appropriate sample concentration to balance signal intensity with spectral artifacts, and the correct use of internal standards.

Introduction: The Challenge of Naphthalene Carboxylic Acids

3-Methoxynaphthalene-1-carboxylic acid is a naphthalene derivative, a class of compounds vital as building blocks in medicinal chemistry and materials science.[1] Accurate characterization by NMR spectroscopy is paramount for confirming its structure and assessing purity. However, the molecule's carboxylic acid moiety presents specific challenges. The acidic proton's chemical shift and signal shape are highly sensitive to concentration, solvent, and temperature due to intermolecular hydrogen bonding.[2] Improper sample preparation can lead to significant peak broadening, poor resolution, and non-quantitative results, ultimately compromising data integrity. This guide provides the expertise to navigate these challenges effectively.

Foundational Principles: Causality in Experimental Design

Achieving a high-quality NMR spectrum is not accidental; it is the result of deliberate choices made during sample preparation. Here, we dissect the core considerations.

The Critical Choice of Deuterated Solvent

The primary goal in solvent selection is to fully dissolve the analyte while minimizing interference with its NMR signals.[3] For 3-Methoxynaphthalene-1-carboxylic acid, the polarity imparted by the carboxylic acid and methoxy groups dictates the choice.

• Expertise in Action: While no direct solubility data for the 3-methoxy isomer is widely published, data for the closely related 4-Methoxynaphthalene-1-carboxylic acid shows good solubility in DMSO and chloroform.[4] This provides a strong, logical starting point.

  • Dimethyl Sulfoxide-d6 (DMSO-d6): This is the recommended solvent for most applications involving 3-Methoxynaphthalene-1-carboxylic acid. As a polar aprotic solvent, DMSO-d6 is an excellent hydrogen bond acceptor. This property disrupts the intermolecular hydrogen-bonded dimers that carboxylic acids tend to form, resulting in sharper signals, particularly for the crucial carboxylic acid proton.[5]

  • Chloroform-d (CDCl3): While capable of dissolving many organic compounds, CDCl3 is less polar than DMSO-d6. In CDCl3, the analyte is more likely to exist as a hydrogen-bonded dimer. This can cause the carboxylic acid proton signal to become very broad, sometimes to the point of being indistinguishable from the baseline.[5]

  • Methanol-d4 (CD3OD): This protic solvent will readily exchange its deuterium with the acidic proton of the carboxylic acid. This will cause the -COOH signal to disappear from the ¹H NMR spectrum. This can be a powerful diagnostic tool to confirm the identity of the acidic proton but makes the solvent unsuitable if this proton needs to be observed or quantified.[6]

Optimizing Analyte Concentration

The amount of sample used is a balance between achieving a good signal-to-noise ratio (S/N) and avoiding concentration-dependent spectral artifacts.

• For Structural Elucidation (¹H and ¹³C NMR): A concentration of 10-20 mg of the analyte in approximately 0.6 mL of solvent is generally sufficient for small molecules on modern spectrometers.[7]

• For Quantitative NMR (qNMR): Precise weighing is critical. A microbalance with at least 0.01 mg readability is recommended.[8] The concentration should be carefully chosen to ensure that the signal integrals of both the analyte and the internal standard are well above the noise floor but not so high as to cause non-linearity in the detector response.[9] A target of 5-15 mg is a robust starting point.[8]

The Role of an Internal Standard

For quantitative analysis, an internal standard is non-negotiable. It provides a reference signal against which the analyte's signal can be accurately compared.

• Criteria for a Good Standard: An ideal internal standard should be chemically inert, non-volatile, have a known high purity, and possess a simple NMR spectrum (ideally a single, sharp singlet) that does not overlap with any analyte signals.[10]

• Recommended Standards for DMSO-d6:

  • Maleic Anhydride: Provides a sharp singlet in the aromatic region, but far downfield from the analyte's aromatic signals.

  • 1,3,5-Trimethoxybenzene: Offers a sharp singlet for the methoxy protons and another for the aromatic protons, providing flexibility.

  • Tetramethylsilane (TMS): While the universal reference at 0 ppm, its high volatility makes it unsuitable for accurate quantitative work where solvent evaporation can alter concentrations.

Visual Workflow for Sample Preparation

The following diagram outlines the logical flow of the NMR sample preparation protocol.

Caption: Workflow for preparing 3-Methoxynaphthalene-1-carboxylic acid NMR samples.

Detailed Experimental Protocols

These protocols are designed to be self-validating by emphasizing precision and control at each step.

Protocol for Structural Elucidation (¹H & ¹³C NMR)

• Preparation: Place a clean, dry 5 mm NMR tube in a rack. Ensure the tube is free of chips and scratches.[11]

• Weighing: Accurately weigh approximately 15 mg of 3-Methoxynaphthalene-1-carboxylic acid into a clean, small glass vial.

• Solvent Addition: Using a calibrated pipette, add 0.6 mL of DMSO-d6 to the vial.[11]

• Dissolution: Cap the vial and vortex for 30 seconds. If solids persist, sonicate the vial in a water bath for 1-2 minutes. Visually inspect against a bright light to ensure all particulate matter has dissolved. A homogeneous sample is crucial for proper magnetic field shimming.[7]

• Transfer: Carefully transfer the solution from the vial into the NMR tube using a clean Pasteur pipette.

• Capping: Cap the NMR tube securely to prevent contamination from atmospheric water and solvent evaporation.[11]

• Analysis: The sample is now ready for NMR analysis.

Protocol for Quantitative Purity Assessment (qNMR)

• Preparation: Use a high-quality, clean, and dry 5 mm NMR tube.

• Weighing (Internal Standard): On a microbalance, accurately weigh approximately 8 mg of a suitable internal standard (e.g., maleic anhydride) into a clean glass vial. Record the mass to at least four decimal places (e.g., 8.xxxx mg).

• Weighing (Analyte): To the same vial, add approximately 15 mg of 3-Methoxynaphthalene-1-carboxylic acid. Record the total mass accurately, and determine the analyte's mass by subtraction.

• Solvent Addition: Add precisely 0.6 mL of high-purity DMSO-d6 (≥99.9% D) to the vial.

• Dissolution: Cap the vial securely and vortex for 1 minute. Follow with brief sonication if necessary, ensuring the solution is completely clear and homogeneous.

• Transfer & Capping: Transfer the solution to the NMR tube and cap it securely.

• Analysis: Proceed with qNMR data acquisition. Ensure acquisition parameters are optimized for quantification (e.g., sufficient relaxation delay, d1 ≥ 5 * T1 of the slowest relaxing proton).

Data Summary and Interpretation

The following table provides a quick reference for the expected NMR data.

Parameter	Recommended Value / Range	Rationale & Comments
Solvent	DMSO-d6	Minimizes hydrogen bonding, sharpens acidic proton signal.[2][5]
Concentration	10-20 mg / 0.6 mL	Balances S/N with potential for concentration-dependent effects.[7]
¹H Chemical Shifts
-COOH	~11 - 13 ppm (broad singlet)	Highly deshielded and subject to exchange. Position is concentration-dependent.[6][12]
Aromatic -H	~7.0 - 8.5 ppm (multiplets)	Typical range for naphthalene ring protons.[13]
-OCH₃	~3.9 - 4.1 ppm (singlet)	Methoxy group protons on an aromatic ring.
¹³C Chemical Shifts
-COOH	~165 - 175 ppm	Characteristic chemical shift for an aromatic carboxylic acid carbon.[6]
Aromatic -C	~110 - 140 ppm	Expected range for carbons in the naphthalene ring system.
Solvent Residuals
DMSO-d6 (¹H)	~2.50 ppm (pentet)	Residual CHD2SOCD3 in the solvent.
Water in DMSO-d6	~3.3 ppm (broad singlet)	Varies with temperature and other solutes.

References

• Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Oregon State University. CH 336: Carboxylic Acid Spectroscopy. Retrieved from [Link]

• Labinsights. (2025). Selection Guide on Deuterated Solvents for NMR. Retrieved from [Link]

• Emery Pharma. A Guide to Quantitative NMR (qNMR). Retrieved from [Link]

• Mestrelab Research. (2019). qNMR Purity Recipe Book (1 - Sample Preparation). Retrieved from [Link]

• Fisher Scientific. 4-Methoxynaphthalene-1-carboxylic acid, 98%. Retrieved from [Link]

• Natural Products Magnetic Resonance Database. Showing NP-Card for 1-Hydroxy-2-naphthoic acid (NP0002851). Retrieved from [Link]

• ACS Publications. Intermolecular hydrogen-bonding effect on carbon-13 NMR chemical shifts of glycine residue carbonyl carbons of peptides in the solid state. Retrieved from [Link]

• Journal of Medicinal Chemistry. Purity by Absolute qNMR Instructions. Retrieved from [Link]

• UCHEM. Deuterated Solvents: Essential Reagents for Accurate NMR Analysis. Retrieved from [Link]

• ChemComplete. (2019). How Does Hydrogen Bonding Affect Chemical Shift (NMR ppm)? [Video]. YouTube. Retrieved from [Link]

• ResearchGate. Computed 1 H NMR spectra for naphthalene a monomer, b crossed dimer and... [Image]. Retrieved from [Link]

• Alfa Chemistry. How to Choose Deuterated NMR Solvents. Retrieved from [Link]

• University of California, Riverside. Quantitative NMR Spectroscopy. Retrieved from [Link]

• Filo. Explain the effect of hydrogen bonding on NMR spectrum with example. Retrieved from [Link]

• PubChem. Naphthalenecarboxylic acid, methyl ester. Retrieved from [Link]

• US Pharmacopeia (USP). Stimuli Article (qNMR). Retrieved from [Link]

Sources

• 1. NP-MRD: Showing NP-Card for 1-Hydroxy-2-naphthoic acid (NP0002851) [np-mrd.org]
• 2. Explain the effect of hydrogen bonding on NMR spectrum with example | Filo [askfilo.com]
• 3. myuchem.com [myuchem.com]
• 4. 4-Methoxynaphthalene-1-carboxylic acid, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 5. CH 336: Carboxylic Acid Spectroscopy [sites.science.oregonstate.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. emerypharma.com [emerypharma.com]
• 8. pubsapp.acs.org [pubsapp.acs.org]
• 9. usp.org [usp.org]
• 10. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 11. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 12. m.youtube.com [m.youtube.com]
• 13. 2,6-NAPHTHALENEDICARBOXYLIC ACID(1141-38-4) 1H NMR spectrum [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Methoxynaphthalene-1-carboxylic Acid

Welcome to the technical support center for the synthesis of 3-Methoxynaphthalene-1-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of this synthesis and optimize your yields. Our approach is grounded in established chemical principles and field-proven insights to ensure the reliability and success of your experiments.

Introduction to the Synthesis

The synthesis of 3-Methoxynaphthalene-1-carboxylic acid is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. A common and effective strategy involves the formation of an organometallic intermediate from a suitably substituted methoxynaphthalene, followed by carboxylation. This guide will focus on a robust method starting from 1-bromo-3-methoxynaphthalene, proceeding through a lithium-halogen exchange, and subsequent quenching with carbon dioxide.

Experimental Workflow Overview

The following diagram outlines the key stages in the synthesis of 3-Methoxynaphthalene-1-carboxylic acid.

Caption: Experimental workflow for the synthesis of 3-Methoxynaphthalene-1-carboxylic acid.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis. Each question is followed by a detailed explanation and recommended solutions based on established chemical principles.

Frequently Asked Questions

Q1: My reaction yield is consistently low. What are the most likely causes?

A1: Low yields in this synthesis can often be attributed to several critical factors:

• Moisture Contamination: The organolithium intermediate is extremely sensitive to moisture. Even trace amounts of water in your glassware, solvent, or starting material will quench the intermediate, preventing carboxylation.

• Incomplete Lithium-Halogen Exchange: The formation of the aryllithium species is a crucial step. Insufficient reaction time, incorrect temperature, or impure t-butyllithium can lead to incomplete conversion.

• Inefficient Carboxylation: The reaction with carbon dioxide can be inefficient if not performed correctly. Poor mixing or premature warming of the reaction mixture can reduce the yield.

• Side Reactions: The highly reactive aryllithium intermediate can participate in side reactions, such as reaction with the solvent (THF) if the temperature is allowed to rise prematurely.

Q2: How can I ensure my reaction is completely anhydrous?

A2: Maintaining anhydrous conditions is paramount for the success of this reaction. Here are some key steps:

• Glassware: All glassware should be oven-dried at a high temperature (e.g., 120 °C) for several hours and allowed to cool in a desiccator or under a stream of dry nitrogen or argon.

• Solvents: Use freshly distilled, anhydrous solvents. Tetrahydrofuran (THF) should be dried over a suitable drying agent like sodium-benzophenone ketyl until the characteristic blue or purple color persists.

• Reagents: Use high-purity, anhydrous reagents. t-Butyllithium is typically supplied as a solution in an anhydrous solvent and its concentration should be accurately determined by titration before use.

• Inert Atmosphere: The entire reaction, from the dissolution of the starting material to the quenching with dry ice, should be carried out under a positive pressure of an inert gas like nitrogen or argon.

Q3: I am not sure if the lithium-halogen exchange is working. How can I check for the formation of the aryllithium intermediate?

A3: Visual confirmation of the aryllithium formation can be challenging. However, you can perform a small-scale test reaction. After the addition of t-butyllithium and stirring for the recommended time, you can take a small aliquot of the reaction mixture (under inert atmosphere) and quench it with a deuterated source like D₂O. Subsequent analysis of the quenched sample by ¹H NMR or mass spectrometry should show the incorporation of deuterium in place of the bromine, confirming the formation of the organometallic intermediate.

Q4: What is the best way to introduce carbon dioxide for the carboxylation step?

A4: The introduction of carbon dioxide is a critical step where yield can be lost. The most reliable method is to use solid carbon dioxide (dry ice).

• Use an excess of freshly crushed dry ice. This ensures that there is a large surface area for the reaction and that the temperature of the reaction mixture is kept low during the initial exothermic phase of the quenching.

• Slowly transfer the cold reaction mixture to the crushed dry ice. This can be done via a cannula. This method is generally more efficient than bubbling CO₂ gas through the solution, which can be slow and may not go to completion.

Q5: During the work-up, my product seems to be staying in the aqueous layer. What could be the reason?

A5: The carboxylic acid product is soluble in the aqueous layer as its carboxylate salt under basic or neutral conditions. To ensure it partitions into the organic layer during extraction, the aqueous layer must be sufficiently acidified.

• Check the pH: After adding the acid (e.g., 1N HCl), check the pH of the aqueous layer with pH paper to ensure it is acidic (pH 1-2).

• Sufficient Extraction: Perform multiple extractions with a suitable organic solvent like ethyl acetate to ensure complete recovery of the product.

Detailed Experimental Protocol

This protocol is for the synthesis of 3-Methoxynaphthalene-1-carboxylic acid from 1-bromo-3-methoxynaphthalene.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass	Notes
1-Bromo-3-methoxynaphthalene	237.09	10.0	2.37 g	Ensure it is dry.
Anhydrous Tetrahydrofuran (THF)	-	-	50 mL	Freshly distilled from sodium/benzophenone
t-Butyllithium (1.7 M in pentane)	-	11.0	6.5 mL	Titrate before use.
Dry Ice (Solid CO₂)	44.01	Excess	~20 g	Freshly crushed.
1 N Hydrochloric Acid (HCl)	-	-	~20 mL	For acidification.
Ethyl Acetate (EtOAc)	-	-	~100 mL	For extraction.
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-	For drying.

Procedure

• Preparation:

  • To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 1-bromo-3-methoxynaphthalene (2.37 g, 10.0 mmol).

  • Add anhydrous THF (50 mL) and stir until the starting material is fully dissolved.

• Lithium-Halogen Exchange:

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add t-butyllithium (6.5 mL of a 1.7 M solution in pentane, 11.0 mmol) dropwise over 10 minutes.

  • Stir the reaction mixture at -78 °C for 30 minutes. A color change may be observed.

• Carboxylation:

  • In a separate beaker, place freshly crushed dry ice (~20 g).

  • Slowly transfer the cold reaction mixture onto the dry ice via a cannula.

  • Allow the mixture to warm to room temperature, which will allow the excess CO₂ to sublime.

• Work-up:

  • Once at room temperature, add 1 N HCl (~20 mL) to the residue and stir until the solid dissolves. Check that the aqueous layer is acidic (pH 1-2).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purification:

  • Recrystallize the crude solid from a suitable solvent system (e.g., ethyl acetate/petroleum ether) to afford pure 3-Methoxynaphthalene-1-carboxylic acid as a solid. A similar procedure for a related compound yielded 85% of the title compound.[1]

Mechanistic Insight

The core of this synthesis relies on the generation of a potent nucleophile, the aryllithium species, which then attacks the electrophilic carbon of carbon dioxide.

Caption: Reaction mechanism for the synthesis of 3-Methoxynaphthalene-1-carboxylic acid.

References

• Synthesis of 6-Methoxy-2-naphthalene carboxylic acid. PrepChem.com. Available at: [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Overcoming poor solubility of 3-Methoxynaphthalene-1-carboxylic acid in experiments

Overcoming Poor Solubility in Experimental Settings

Welcome to the technical support guide for 3-Methoxynaphthalene-1-carboxylic acid. This resource is designed for researchers, chemists, and formulation scientists who encounter solubility challenges with this compound. Here, we provide in-depth, field-proven insights and practical protocols to help you successfully incorporate this molecule into your experimental workflows.

The inherent structure of 3-Methoxynaphthalene-1-carboxylic acid—a large, hydrophobic naphthalene core combined with a polar carboxylic acid group—presents a classic solubility dilemma. The bulky, non-polar region dominates its character, leading to poor aqueous solubility, while the acidic group offers a handle for strategic manipulation. This guide will walk you through understanding and overcoming this challenge.

Physicochemical Properties at a Glance

Before attempting solubilization, it's crucial to understand the compound's basic properties. The data below is for the closely related isomer, 4-Methoxynaphthalene-1-carboxylic acid, and serves as a strong proxy for predicting the behavior of the 3-methoxy isomer.

Property	Value	Source
Molecular Formula	C₁₂H₁₀O₃	[1]
Molecular Weight	202.21 g/mol	[1]
Physical Form	Crystalline Solid	[1]
Melting Point	243°C to 247°C	[1]
Known Solvents	Soluble in DMSO and chloroform.	[1]
Aqueous Solubility	Slightly soluble to insoluble in water.	[1][2]

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common questions and issues encountered when working with 3-Methoxynaphthalene-1-carboxylic acid.

Q1: Why is this compound so poorly soluble in aqueous solutions?

Answer: The poor aqueous solubility is a direct consequence of its molecular structure. The molecule consists of two main parts:

• A large, rigid, and hydrophobic naphthalene ring system: This bicyclic aromatic structure is non-polar and repels water molecules. As the size of the non-polar hydrocarbon part of a molecule increases, its water solubility decreases significantly.[2][3]

• A single polar carboxylic acid group (-COOH): While this group is polar and capable of hydrogen bonding, its influence is outweighed by the large hydrophobic core.

Therefore, the overall character of the molecule is hydrophobic, leading to its limited solubility in polar solvents like water.

Q2: I need to prepare an aqueous stock solution. How can I use pH to my advantage?

Answer: This is the most effective and common strategy. The carboxylic acid group is a weak acid. By increasing the pH of the solution with a base, you can deprotonate the carboxylic acid (R-COOH) to form its corresponding carboxylate salt (R-COO⁻).[4] This ionic form is significantly more polar and, therefore, much more soluble in water.

Mechanism: R-COOH (insoluble solid) + OH⁻ ⇌ R-COO⁻ (soluble) + H₂O

For a detailed methodology, refer to Protocol 1: Solubilization via pH Adjustment . It is critical to know that if the pH of this solution is later lowered, the compound will precipitate back out as the insoluble carboxylic acid.[5]

Caption: pH-dependent equilibrium of 3-Methoxynaphthalene-1-carboxylic acid.

Q3: What are the best organic solvents to start with?

Answer: Based on its chemical properties and data from similar compounds, the best choices for initial solubilization are polar aprotic solvents.

• Dimethyl Sulfoxide (DMSO): Excellent solubilizing power for this type of compound.[1]

• N,N-Dimethylformamide (DMF): Another strong polar aprotic solvent.

• Tetrahydrofuran (THF): A good option, though slightly less polar than DMSO or DMF.[6]

For less polar applications, chloroform is also a viable solvent.[1] Always use the minimum amount of organic solvent necessary, especially if it will be introduced into an aqueous biological system where solvent toxicity can be a concern.

Q4: My experiment is pH-sensitive. What are my options if I can't use a strong base?

Answer: If pH modification is not feasible, using a co-solvent system is the next best approach. A co-solvent is a water-miscible organic solvent that, when added to water, increases the solubility of non-polar compounds by reducing the overall polarity of the solvent mixture.[7][8]

Commonly Used Co-solvents:

• Ethanol or Isopropanol: Less toxic options suitable for many cell-based assays at low final concentrations.

• Polyethylene Glycol 400 (PEG 400): A polymer frequently used in drug formulation to enhance solubility.[9][10]

• Propylene Glycol: Another common excipient with good solubilizing properties.[10]

Causality: Co-solvents work by creating a microenvironment that is more favorable for the hydrophobic naphthalene portion of the molecule, effectively bridging the polarity gap between the compound and water.[8][11] Refer to Protocol 2: Solubilization Using a Co-solvent System for a practical workflow.

Q5: I dissolved my compound in DMSO, but it crashed out when I added it to my aqueous buffer. What happened?

Answer: This is a classic problem called precipitation upon dilution . It occurs because while the compound is highly soluble in the concentrated DMSO stock, its solubility is much lower in the final aqueous buffer. When you add the stock to the buffer, the DMSO is diluted, the solvent polarity dramatically increases, and the concentration of your compound now exceeds its solubility limit in that new environment, causing it to precipitate.[7]

Solutions:

• Decrease the Final Concentration: The simplest solution is to work at a lower final concentration of the compound.

• Increase the Percentage of Co-solvent: If your experimental system can tolerate it, increase the final percentage of DMSO in the buffer (e.g., from 0.1% to 0.5% or 1%).

• Use a Different Solubilization Method: Consider pH adjustment if your system allows.

• Warm the Solution: Gently warming the final solution can sometimes help keep the compound dissolved, but be cautious about compound stability at higher temperatures.

Experimental Protocols

Protocol 1: Solubilization via pH Adjustment

This protocol describes the method for solubilizing the compound by converting it to its more soluble salt form.

Materials:

• 3-Methoxynaphthalene-1-carboxylic acid

• 1 M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution

• High-purity water (e.g., Milli-Q®) or desired buffer

• pH meter or pH strips

• Stir plate and stir bar

Procedure:

• Weigh the Compound: Accurately weigh the desired amount of 3-Methoxynaphthalene-1-carboxylic acid and place it in a suitable vessel.

• Add Solvent: Add approximately 80% of the final desired volume of water or buffer. The compound will likely remain as a suspension.

• Initial Mixing: Begin stirring the suspension.

• Titrate with Base: Slowly add the 1 M NaOH solution dropwise to the stirring suspension.

• Monitor Dissolution and pH: As the base is added, the compound will begin to dissolve. Monitor the pH of the solution. Continue adding base until all the solid has dissolved. The final pH will likely be > 8.

• Final Volume Adjustment: Once the compound is fully dissolved, add the remaining water or buffer to reach the final target volume.

• Verification: Check the final pH. If necessary, adjust slightly, but avoid lowering the pH significantly, as this could cause precipitation.

• Filtration (Optional but Recommended): Filter the final solution through a 0.22 µm syringe filter to remove any potential micro-precipitates or particulates.

Protocol 2: Solubilization Using a Co-solvent System

This protocol details how to prepare a stock solution in a strong organic solvent and dilute it into an aqueous medium.

Materials:

• 3-Methoxynaphthalene-1-carboxylic acid

• High-purity DMSO (or other suitable co-solvent)

• Aqueous buffer or media

• Vortex mixer

Procedure:

• Prepare Concentrated Stock: Weigh the compound and add the appropriate volume of pure DMSO to achieve a high-concentration stock (e.g., 10-50 mM). Use a vortex mixer or sonication to ensure complete dissolution. This is your primary stock solution.

• Serial Dilution (Recommended): To minimize precipitation, perform serial dilutions. For example, dilute the primary stock 1:10 in pure DMSO to create an intermediate stock.

• Final Dilution: Add the DMSO stock solution to your final aqueous buffer while vortexing or vigorously stirring the buffer. The volume of the added stock should be minimal to keep the final co-solvent concentration low (typically ≤1% v/v).

• Observe for Clarity: After addition, visually inspect the solution for any signs of cloudiness or precipitation. If precipitation occurs, the final concentration is too high for that specific co-solvent/buffer system.

Caption: Workflow for selecting the appropriate solubilization strategy.

Troubleshooting Quick Guide

Problem	Probable Cause	Recommended Solution(s)
Compound will not dissolve in water/buffer.	Intrinsic poor aqueous solubility.	Use pH adjustment (Protocol 1) or a co-solvent system (Protocol 2).
Solution is cloudy after pH adjustment.	pH is not high enough for full deprotonation and solubilization.	Add more base dropwise until the solution clears. Check pH.
Compound precipitates after adding DMSO stock to buffer.	Exceeded solubility limit in the final aqueous medium.	Decrease the final compound concentration. Increase the final % of DMSO (if tolerated). Vigorously stir the buffer during addition.
A gel or oily film forms.	Formation of a liquid crystal phase or "salting out" at very high concentrations.	Dilute the sample significantly. Try a different co-solvent or a combination of co-solvents.
Compound precipitates from a pH-adjusted solution over time.	Absorption of atmospheric CO₂, which forms carbonic acid and lowers the solution pH.	Store stock solutions tightly sealed. Consider using a buffer with higher buffering capacity near the target pH.

References

• Fisher Scientific. (n.d.). 4-Methoxynaphthalene-1-carboxylic acid, 98%. Retrieved from Fishersci.ca. [Link]

• Wu, G., et al. (n.d.). Solubilization techniques used for poorly water-soluble drugs. PubMed Central. [Link]

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025). Authorea. [Link]

• Jubelirer, R. A., et al. (1992).

• Michael, I. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Hussain, M. A., et al. (1987). pH-solubility profiles or organic carboxylic acids and their salts. PubMed. [Link]

• FoolishChemist. (2017). Isolation of a Carboxylic acid. Reddit. [Link]

• Jorgensen, W. L., & Duffy, E. M. (2002). Aqueous and cosolvent solubility data for drug-like organic compounds. ResearchGate. [Link]

• Chen, D., & Ma, P. (2005). Determination and correlation for solubility of aromatic acids in solvents. ResearchGate. [Link]

• Chemistry LibreTexts. (2023). 18.5: Criteria for Precipitation and its Completeness. [Link]

• European Medicines Agency. (2010). Formulation of poorly soluble compounds. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Naphthalene. [Link]

• ACS Publications. (2023). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. [Link]

• Sikarra, D., et al. (2012). Techniques for solubility enhancement of poorly soluble drugs: An overview. ResearchGate. [Link]

• Britannica. (2026). Carboxylic acid - Properties, Structure, Reactions. [Link]

• National Institutes of Health. (2024). Investigation into the role of carboxylic acid and phenolic hydroxyl groups in the plant biostimulant activity of a humic acid purified from an oxidized sub-bituminous coal. [Link]

• El-Feraly, F. S., & Ayalp, A. (2025). Polybrominated methoxy- and hydroxynaphthalenes. ResearchGate. [Link]

• LCGC International. (n.d.). Tips for Troubleshooting Liquid–Liquid Extractions. [Link]

• Patel, C. J., et al. (2012). DIFFERENT METHODS OF ENHANCEMENT OF SOLUBILIZATION AND BIOAVAILABILITY OF POORLY SOLUBLE DRUGS: A RECENT REVIEW. PharmaTutor. [Link]

• Dr. Lisa. (2020). Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals. YouTube. [Link]

• Hilaris Publisher. (n.d.). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. [Link]

• BYJU'S. (n.d.). Properties and Nomenclature of Carboxylic acids. [Link]

• MDPI. (n.d.). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. [Link]

• Fahad, M. M. (n.d.). Carboxylic Acid Identification Guide. Scribd. [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. [Link]

• Harikumar, S. L., & Aggarwal, G. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of PharmTech Research. [Link]

• III Analytical Methods. (n.d.). Japan International Cooperation Agency. [Link]

• University of Calgary. (2023). Solubility of Organic Compounds. [Link]

• Bulgarian Academy of Sciences. (n.d.). HPLC method for analyzing new compounds – analogs of an antineoplastic drug. [Link]

• Grokipedia. (n.d.). 2-Methoxynaphthalene. [Link]

• Reichardt, C. (n.d.). Appendix A. Properties, Purification, and Use of Organic Solvents. ResearchGate. [Link]

• American Association of Pharmaceutical Scientists. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

• Organic Syntheses. (n.d.). 2-Methoxy-6-naphthol. [Link]

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Technical Support Center: A Guide to Scaling Up 3-Methoxynaphthalene-1-carboxylic Acid Synthesis

Welcome to the technical support center for the synthesis of 3-Methoxynaphthalene-1-carboxylic acid. This guide is designed for researchers, chemists, and process development professionals who are looking to scale up this synthesis from the lab bench to pilot or production scale. We will address common challenges, provide troubleshooting advice, and offer detailed protocols to ensure a safe, efficient, and reproducible process.

Section 1: Frequently Asked Questions (FAQs)

This section covers foundational knowledge essential for anyone undertaking the synthesis of 3-Methoxynaphthalene-1-carboxylic acid.

Q1: What are the primary synthetic routes to 3-Methoxynaphthalene-1-carboxylic acid?

The most prevalent and industrially relevant method for synthesizing 3-Methoxynaphthalene-1-carboxylic acid is through the Kolbe-Schmitt reaction . This reaction involves the carboxylation of 2-methoxynaphthalene.[1] The general steps are:

• Deprotonation: 2-Methoxynaphthalene is treated with a strong base, typically sodium hydride (NaH) or a sodium alkoxide, to form the corresponding sodium naphthoxide salt.

• Carboxylation: The resulting naphthoxide is then subjected to high-pressure carbon dioxide (CO2) at elevated temperatures.[2][3] The electron-rich naphthoxide acts as a nucleophile, attacking the electrophilic carbon of CO2.

• Acidification: The reaction mixture is acidified to protonate the carboxylate salt, yielding the final carboxylic acid product.

An alternative, though less common, approach involves a Grignard reaction. This would entail forming a Grignard reagent from a halogenated 2-methoxynaphthalene, followed by quenching with solid carbon dioxide (dry ice). However, the Kolbe-Schmitt reaction is generally preferred for its atom economy and more direct route from the readily available 2-methoxynaphthalene.

Q2: What are the critical safety precautions for this synthesis?

The synthesis of 3-Methoxynaphthalene-1-carboxylic acid involves several hazardous reagents and conditions that demand strict safety protocols, especially during scale-up.

• Sodium Hydride (NaH): Often supplied as a dispersion in mineral oil, NaH is a highly flammable solid that reacts violently with water and other protic solvents to produce flammable hydrogen gas.[4][5][6][7]

  • Handling: Always handle NaH in an inert atmosphere (e.g., nitrogen or argon) within a glovebox or under a continuous inert gas flow.[5][7]

  • Quenching: Exercise extreme caution when quenching residual NaH. This should be done slowly with a less reactive alcohol like isopropanol or tert-butanol before introducing water.

  • Fire Safety: Never use water or carbon dioxide fire extinguishers on a sodium hydride fire.[4] A Class D fire extinguisher (for combustible metals) or dry sand should be readily available.[6]

• High-Pressure Reactions: The Kolbe-Schmitt reaction requires the use of a high-pressure reactor (autoclave).

  • Equipment: Ensure the reactor is properly rated for the intended pressure and temperature and has been recently inspected and certified.

  • Training: Personnel must be thoroughly trained in the operation of high-pressure equipment.

  • Monitoring: Reactions should be monitored for any unexpected pressure increases, which could indicate a runaway reaction.

• Reagents and Solvents:

  • 2-Methoxynaphthalene: Can be irritating to the skin and respiratory tract.[8]

  • Solvents: Depending on the specific protocol, flammable and potentially toxic solvents may be used. Ensure adequate ventilation and handle them in a fume hood.[8]

Always wear appropriate Personal Protective Equipment (PPE), including safety glasses with side shields, flame-retardant lab coats, and chemically resistant gloves.[4]

Q3: Which analytical techniques are recommended for monitoring reaction progress and final product purity?

Effective process control relies on robust analytical methods.

• Thin-Layer Chromatography (TLC): An excellent in-process check to quickly and qualitatively assess the consumption of the starting material (2-methoxynaphthalene) and the formation of the product. A typical mobile phase would be a mixture of hexane and ethyl acetate.

• High-Performance Liquid Chromatography (HPLC): The primary tool for quantitative analysis. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a small amount of acid like trifluoroacetic acid) is typically effective. HPLC can be used to determine the conversion of the starting material, the yield of the desired product, and the profile of any impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the structure of the final product and identifying any isomeric impurities. The regiochemistry of the carboxylation can be definitively established by analyzing the coupling patterns and chemical shifts of the aromatic protons.

• Mass Spectrometry (MS): Used to confirm the molecular weight of the product and impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for identifying the characteristic carbonyl (C=O) stretch of the carboxylic acid and the disappearance of the O-H stretch from any starting naphthol impurity.

Section 2: Troubleshooting Guide

This section addresses specific problems that may arise during the scale-up of the synthesis.

Problem Area: Low Yield & Incomplete Conversion

Several factors can lead to poor conversion. A systematic approach to troubleshooting is essential.

• Cause 1: Incomplete Naphthoxide Formation.

  • Explanation: The formation of the sodium 2-naphthoxide is the critical first step. If this equilibrium is not driven sufficiently to the right, you will have unreacted 2-methoxynaphthalene. While 2-methoxynaphthalene itself doesn't react with NaH, any residual 2-naphthol starting material would. More critically, moisture in the reagents or solvent will consume the sodium hydride, preventing the deprotonation of the naphthol.

  • Solution:

    • Moisture Control: Ensure all glassware is rigorously dried. Use anhydrous solvents. Dry the 2-methoxynaphthalene starting material in a vacuum oven before use if necessary.

    • Base Stoichiometry: Use a slight excess (1.05-1.1 equivalents) of sodium hydride to ensure complete deprotonation and to scavenge any trace amounts of moisture.

    • Reaction Time/Temperature: Allow sufficient time for the deprotonation to go to completion. Gentle warming may be required, but be mindful of potential side reactions.

• Cause 2: Insufficient CO2 Pressure or Poor Mass Transfer.

  • Explanation: The carboxylation is a gas-solid or gas-liquid reaction. On a larger scale, ensuring efficient contact between the CO2 and the naphthoxide becomes challenging.[2]

  • Solution:

    • Pressure: Ensure the CO2 pressure is maintained at the target level throughout the reaction. The pressure will drop as CO2 is consumed, so the reactor may need to be re-pressurized.

    • Agitation: High-efficiency stirring is crucial. Ensure the stirrer design provides good mixing and prevents the solid naphthoxide from settling at the bottom of the reactor. Baffles within the reactor can also improve mixing.

    • Headspace: Minimize the reactor headspace to reduce the amount of CO2 required to achieve the target pressure.

• Cause 3: Reaction Temperature is Too Low.

  • Explanation: The Kolbe-Schmitt reaction has a significant activation energy barrier.[9] If the temperature is too low, the reaction rate will be impractically slow.

  • Solution: Gradually increase the reaction temperature in small increments (e.g., 5-10 °C). Be aware that higher temperatures can also lead to the formation of undesired isomers (see next section).

• Explanation: 2-Methoxynaphthalene has a relatively high vapor pressure and can sublime at the reaction temperatures used in the Kolbe-Schmitt synthesis. This is particularly problematic during scale-up as the larger surface area of the reactor head can act as a cold finger.

• Solution:

  • Solvent Choice: Performing the reaction in a high-boiling point, inert solvent (e.g., toluene, xylene, or a high-boiling mineral oil) can help to keep the starting material in the liquid phase and reduce sublimation.

  • Reactor Heating: Ensure the entire reactor, including the head, is adequately heated and insulated to prevent cold spots where sublimation can occur.

  • Gradual Heating: Heat the reaction mixture gradually to allow the carboxylation to begin before the temperature reaches a point where significant sublimation occurs.

Problem Area: Poor Regioselectivity & Impurity Formation

• Explanation: The carboxylation of the 2-naphthoxide can occur at either the C1 or C3 position. The ratio of these isomers is highly dependent on the reaction conditions, particularly the temperature. The formation of 3-hydroxy-2-naphthoic acid is a known competitive pathway.[9] Generally, lower temperatures favor kinetic control and carboxylation at the more sterically accessible position, while higher temperatures favor thermodynamic control.

• Solution:

  • Temperature Control: This is the most critical parameter. A systematic Design of Experiments (DoE) approach is recommended to find the optimal temperature that maximizes the yield of the desired 3-methoxy-1-naphthoic acid while minimizing the formation of the isomer.

  • Counter-ion: The choice of the alkali metal counter-ion can influence regioselectivity. While sodium is common, exploring potassium could be an option, although this may also alter the isomer ratio.[1]

• Explanation: Dark coloration often indicates the presence of oxidation byproducts. Phenoxides and naphthoxides are susceptible to oxidation, especially at elevated temperatures in the presence of trace amounts of air.

• Solution:

  • Inert Atmosphere: Ensure the entire process, from deprotonation to the introduction of CO2, is carried out under a strictly inert atmosphere (nitrogen or argon).

  • Oxygen Scavengers: While not always necessary, the addition of a small amount of an oxygen scavenger could be considered in extreme cases.

  • Workup Conditions: During the acidic workup, minimize the time the product spends at high temperatures or exposed to air.

Problem Area: Purification & Isolation Challenges

• Explanation: The crude product will likely contain unreacted 2-methoxynaphthalene, the desired product, and isomeric byproducts. A suitable crystallization solvent system should have high solubility for the product at elevated temperatures and low solubility at room temperature or below, while keeping impurities either fully dissolved or insoluble.

• Solution:

  • Solvent Screening: A solvent screen is highly recommended. Common choices for crystallizing aromatic carboxylic acids include:

    • Toluene or Xylene: Often effective for providing good crystal morphology.[10]

    • Acetic Acid: Can be a good solvent for many carboxylic acids.

    • Alcohols (e.g., Isopropanol, Ethanol): Can be used, but solubility might be high even at room temperature.[11]

    • Mixed Solvent Systems: A mixture, such as toluene/heptane or ethanol/water, can provide the ideal polarity for effective purification.[10][12]

• Explanation: "Oiling out" during precipitation occurs when the product's melting point is lower than the temperature of the solution from which it is precipitating, or when the supersaturation is too high.

• Solution:

  • Control the Rate of Acidification: Add the acid slowly to the cooled reaction mixture with vigorous stirring. This prevents localized high concentrations of acid and heat spikes.

  • Temperature Control: Ensure the solution is adequately cooled before and during acidification. An ice bath is recommended.

  • Add a Co-solvent: Before acidification, adding a solvent in which the product is soluble (like toluene or ethyl acetate) can help. After acidification, the product will be extracted into the organic layer, which can then be separated and subjected to a controlled crystallization.

  • Seeding: Adding a small crystal of the pure product to the supersaturated solution can induce crystallization and prevent oiling out.

Section 3: Protocols & Workflows

Protocol 1: Optimized Lab-Scale Kolbe-Schmitt Carboxylation

Safety Warning: This procedure involves highly flammable and water-reactive reagents and high pressures. It must be performed by trained personnel in a suitable fume hood and with appropriate safety equipment.

• Reactor Setup:

  • A 500 mL high-pressure stainless-steel reactor equipped with a mechanical stirrer, thermocouple, pressure gauge, and gas inlet/outlet valves is assembled and thoroughly dried under vacuum with gentle heating.

  • The reactor is backfilled with dry nitrogen.

• Reagent Charging:

  • Under a positive flow of nitrogen, the reactor is charged with sodium hydride (2.6 g, 65 mmol, 60% dispersion in mineral oil, 1.1 eq).

  • Anhydrous toluene (150 mL) is added via cannula.

  • 2-Methoxynaphthalene (9.3 g, 59 mmol, 1.0 eq) is added as a solid.

• Naphthoxide Formation:

  • The reactor is sealed, and the mixture is stirred at room temperature for 1 hour to allow for complete deprotonation. A slight evolution of hydrogen gas may be observed.

• Carboxylation:

  • The reactor is purged with CO2 (3 x 10 bar).

  • The reactor is pressurized to 50 bar with CO2.

  • The stirrer is set to 500 RPM, and the reactor is heated to 130 °C.

  • The pressure and temperature are maintained for 8 hours. The pressure may need to be topped up with CO2 as it is consumed.

• Workup and Isolation:

  • The reactor is cooled to room temperature, and the excess CO2 is carefully vented.

  • The reaction mixture is transferred to a beaker containing 200 mL of ice-water.

  • The mixture is stirred, and any unreacted sodium hydride is quenched by the slow, portion-wise addition of isopropanol until gas evolution ceases.

  • The aqueous layer is separated and washed with toluene (2 x 50 mL) to remove unreacted 2-methoxynaphthalene and mineral oil.

  • The aqueous layer is cooled in an ice bath and acidified to pH 2 with concentrated HCl.

  • The resulting precipitate is collected by vacuum filtration, washed with cold water until the filtrate is neutral, and dried under vacuum at 60 °C.

• Purification:

  • The crude solid is recrystallized from a hot toluene/heptane mixture to yield pure 3-Methoxynaphthalene-1-carboxylic acid.

Workflow Diagram 1: Troubleshooting Low Yield

Sources

• 1. Kolbe–Schmitt reaction - Wikipedia [en.wikipedia.org]
• 2. Potential Large-Scale CO2 Utilisation for Salicylic Acid Production via a Suspension-Based Kolbe–Schmitt Reaction in Toluene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. nj.gov [nj.gov]
• 5. alkalimetals.com [alkalimetals.com]
• 6. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 7. fishersci.com [fishersci.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. WO2004000792A1 - A process for the preparation of 3-cyano-1-naphthoic acid and some analogues thereof - Google Patents [patents.google.com]
• 11. EP0415524A1 - Process for the production of 2-halomethyl-6-methoxy naphthalene - Google Patents [patents.google.com]
• 12. US20050182269A1 - Process for the preparation of 3-cyano-1-naphthoic acid and some analogues thereof - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Validating a Stability-Indicating HPLC Method for 3-Methoxynaphthalene-1-carboxylic acid

For: Researchers, scientists, and drug development professionals.

Introduction

In the synthesis of various pharmaceutical compounds, 3-Methoxynaphthalene-1-carboxylic acid serves as a critical intermediate. The purity and stability of this precursor are paramount, directly influencing the quality and safety of the final active pharmaceutical ingredient (API). Consequently, a robust and validated High-Performance Liquid Chromatography (HPLC) method is indispensable for its quantitative analysis, impurity profiling, and stability assessment.

This guide presents an in-depth, objective comparison of different reversed-phase HPLC (RP-HPLC) strategies for validating a stability-indicating assay for 3-Methoxynaphthalene-1-carboxylic acid. We will dissect a primary method employing a standard C18 column and benchmark its performance against two distinct alternatives: one utilizing a Phenyl-Hexyl stationary phase to harness alternative selectivity, and another using a different organic modifier to demonstrate its impact on the chromatographic separation.

This document is founded on scientific integrity and field-proven insights. It moves beyond mere protocols to explore the causal logic behind experimental choices, ensuring each described method functions as a self-validating system. All methodologies and validation criteria are anchored in the authoritative standards set by the International Council for Harmonisation (ICH), specifically guidelines Q2(R1) and Q2(R2) for the validation of analytical procedures.[1][2][3]

Understanding the Analyte: 3-Methoxynaphthalene-1-carboxylic acid

A successful method development strategy begins with a thorough understanding of the analyte's physicochemical properties.

• Structure: The molecule's core is a naphthalene ring system, rendering it inherently hydrophobic. The carboxylic acid group introduces a polar, ionizable functional group, while the methoxy group contributes to its overall polarity.

• pKa: The presence of the carboxylic acid moiety means the molecule's ionization state is dependent on pH. In reversed-phase chromatography, at a pH above its pKa, the carboxyl group deprotonates, acquiring a negative charge. This increases the molecule's polarity and reduces its retention time. Conversely, at a pH below its pKa, it remains in its neutral, more hydrophobic form, leading to stronger retention and improved peak shape.[4][5] Precise pH control is therefore a critical parameter for developing a robust and reproducible separation.

• Solubility: Based on structurally similar compounds like 4-Methoxynaphthalene-1-carboxylic acid, this analyte is expected to be soluble in common organic solvents such as methanol, acetonitrile, and DMSO, with slight solubility in water.[6]

Primary Method: A Robust RP-HPLC Approach with a C18 Column

This primary method is engineered as a reliable and broadly applicable foundation for the analysis of 3-Methoxynaphthalene-1-carboxylic acid. It leverages the industry-standard C18 stationary phase and an acidic mobile phase to maintain the analyte in its non-ionized state, which is crucial for achieving sharp, symmetrical peaks and consistent retention.

Experimental Protocol: Primary Method

• Instrumentation:

  • An HPLC system equipped with a quaternary or binary pump, an autosampler, a column thermostat, and a photodiode array (PDA) or multi-wavelength UV detector.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    • 0-5 min: 40% B

    • 5-20 min: 40% to 70% B

    • 20-25 min: 70% B

    • 25-26 min: 70% to 40% B

    • 26-30 min: 40% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 230 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of 3-Methoxynaphthalene-1-carboxylic acid at a concentration of 1 mg/mL in methanol.

  • For analysis, dilute this stock solution with a 50:50 (v/v) mixture of Mobile Phase A and B to the target concentration (e.g., 100 µg/mL for the assay).

Rationale for Method Parameters:

• C18 Column: The C18 column is the workhorse of reversed-phase chromatography, selected for its wide availability and proven efficacy in separating hydrophobic compounds. Its long alkyl chains provide strong hydrophobic interactions with the naphthalene ring of the analyte.[7]

• Acidic Mobile Phase: The use of 0.1% phosphoric acid creates a mobile phase with a low pH (typically around 2.5-3.0), which is significantly below the pKa of the carboxylic acid group. This suppresses the ionization of the analyte, preventing peak tailing and ensuring a single, well-defined chromatographic peak.[4][5]

• Acetonitrile: Acetonitrile is chosen as the organic modifier due to its strong elution strength, low viscosity, and low UV cutoff, making it ideal for detection at 230 nm.[8]

• Gradient Elution: A gradient program is essential for ensuring the main analyte peak elutes with optimal shape while also providing adequate resolution for potential impurities that may have significantly different polarities, all within a practical analysis time.

Comparative Method 1: Leveraging Alternative Selectivity with a Phenyl-Hexyl Column

For aromatic analytes, stationary phases containing phenyl ligands can offer a different selectivity profile compared to traditional alkyl phases. This is due to the potential for π-π interactions between the electron-rich phenyl rings of the stationary phase and the naphthalene ring system of the analyte.[7][9][10][11]

Experimental Protocol: Comparative Method 1

• All parameters are identical to the Primary Method, with the exception of the column:

  • Column: Phenyl-Hexyl, 250 mm x 4.6 mm, 5 µm particle size.

Expected Performance Comparison:

A Phenyl-Hexyl column is anticipated to provide a different elution order for impurities, particularly those that are also aromatic. This alternative selectivity is a powerful tool for resolving peaks that may co-elute on a standard C18 column. The retention time of the primary analyte may also shift, reflecting the different interaction mechanisms at play.[11]

Comparative Method 2: The Impact of the Organic Modifier - Methanol

The choice of organic solvent is another critical lever for manipulating selectivity. Methanol, as a protic solvent, engages in different intermolecular interactions (e.g., hydrogen bonding) with the analyte and stationary phase compared to the aprotic nature of acetonitrile.[7][12] Notably, when paired with phenyl columns, methanol has been shown to enhance π-π interactions, offering a unique tool for method development.[2][7]

Experimental Protocol: Comparative Method 2

• This method uses the same Phenyl-Hexyl column as Comparative Method 1, but with a different organic modifier:

  • Mobile Phase B: Methanol.

  • Gradient Program: The gradient may require adjustment to compensate for methanol's weaker elution strength compared to acetonitrile. A potential starting point is:

    • 0-5 min: 50% B

    • 5-20 min: 50% to 80% B

    • 20-25 min: 80% B

    • 25-26 min: 80% to 50% B

    • 26-30 min: 50% B (re-equilibration)

Expected Performance Comparison:

Replacing acetonitrile with methanol will likely alter the elution profile significantly. While methanol is a weaker eluent, which may increase run times, it can uniquely enhance the separation of aromatic compounds on a phenyl stationary phase.[8][13] This combination is particularly valuable for fine-tuning the resolution of closely related aromatic impurities that are difficult to separate otherwise.

Method Validation: A Comprehensive Framework

A rigorous validation process is required to demonstrate that the analytical method is suitable for its intended purpose. The following parameters must be assessed in accordance with ICH guidelines.[1]

System Suitability

Before initiating any validation experiments, a system suitability standard (e.g., a solution containing the analyte and a known impurity) must be injected to confirm the performance of the chromatographic system.

Table 1: System Suitability Acceptance Criteria

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Resolution (Rs)	≥ 2.0 between analyte and closest impurity

| %RSD of Peak Area (n=6) | ≤ 2.0% |

Specificity (Stability-Indicating Nature)

Specificity is the ability of the method to measure the analyte accurately and specifically in the presence of other components like impurities and degradation products. For a stability-indicating method, this is rigorously tested through forced degradation studies.[14]

Forced Degradation Study Protocol

• Acid Hydrolysis: Treat the analyte solution with 1 N HCl at 60 °C for 24 hours.

• Base Hydrolysis: Treat with 1 N NaOH at 60 °C for 2 hours.

• Oxidative Degradation: Expose to 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Subject the solid analyte to dry heat at 105 °C for 48 hours.

• Photolytic Degradation: Expose the analyte solution to UV light (254 nm) and visible light for an extended period (e.g., 7 days).

Following exposure, the stressed samples are analyzed. The peak purity of the analyte is assessed using a PDA detector to confirm that no degradation products are co-eluting. The potential degradation of naphthalene derivatives can involve hydroxylation and ring-opening reactions.[3][15]

Linearity

The method's linearity should be demonstrated across a specified concentration range. For an assay, this typically spans 80% to 120% of the nominal test concentration.

Table 2: Illustrative Linearity Data (Primary Method)

Concentration (µg/mL)	Peak Area (mAU*s)
80	810,500
90	912,000
100	1,015,000
110	1,118,000
120	1,221,000

| Correlation Coefficient (r²) | ≥ 0.999 |

Accuracy

Accuracy is evaluated by spiking a placebo matrix or a known sample with the analyte at multiple levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery of the added analyte is then calculated.

Table 3: Illustrative Accuracy Data (Primary Method)

Spike Level	% Recovery (Mean ± SD, n=3)	Acceptance Criteria
80%	99.5 ± 0.8%	98.0% - 102.0%
100%	100.2 ± 0.5%	98.0% - 102.0%

| 120% | 99.8 ± 0.7% | 98.0% - 102.0% |

Precision

Precision is measured at two levels: repeatability (intra-day precision) and intermediate precision (assessing variations such as inter-day, inter-analyst, or inter-instrument).

Table 4: Illustrative Precision Data (Primary Method)

Parameter	%RSD (n=6)	Acceptance Criteria
Repeatability	0.6%	≤ 2.0%

| Intermediate Precision | 0.9% | ≤ 2.0% |

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ establish the method's sensitivity and are typically determined based on the signal-to-noise ratio (S/N), where a ratio of 3:1 is common for LOD and 10:1 for LOQ.

Table 5: Illustrative LOD and LOQ Data (Primary Method)

Parameter	Value (µg/mL)
LOD	0.1

| LOQ | 0.3 |

Robustness

Robustness is assessed by introducing small, deliberate changes to the method's parameters and evaluating the impact on the results. This ensures the method remains reliable under typical operational variations.

Table 6: Robustness Study Parameters and Acceptance Criteria

Parameter	Variation	Acceptance Criteria
Flow Rate	± 0.1 mL/min	System suitability criteria are met
Column Temperature	± 2 °C	System suitability criteria are met

| Mobile Phase pH | ± 0.2 units | System suitability criteria are met |

Data Comparison and Discussion

The following table provides a high-level comparison of the expected performance characteristics of the three proposed methods, based on established chromatographic principles.

Table 7: Comparative Performance of HPLC Methods

Parameter	Primary Method (C18)	Comparative Method 1 (Phenyl-Hexyl with ACN)	Comparative Method 2 (Phenyl-Hexyl with MeOH)
Selectivity for Aromatic Impurities	Good	Excellent (π-π interactions)	Potentially Superior (enhanced π-π interactions)
Retention Mechanism	Primarily Hydrophobic	Hydrophobic and π-π interactions	Hydrophobic and enhanced π-π interactions
Peak Shape	Excellent (with acidic pH)	Excellent (with acidic pH)	Excellent (with acidic pH)
Analysis Time	Moderate	Similar to Primary Method	May be longer due to weaker elution strength of MeOH

| Robustness | High | High | High |

Visualizing the Workflow

The logical progression from method development to a fully validated analytical procedure is illustrated in the following workflow diagram.

Caption: A flowchart of the HPLC method development and validation process.

Conclusion

This guide has provided a detailed comparative analysis of HPLC methods for the validation of a stability-indicating assay for 3-Methoxynaphthalene-1-carboxylic acid. The primary method, based on a C18 column, offers a robust and dependable starting point. However, for complex samples or challenging impurity profiles, the strategic use of alternative stationary phases like Phenyl-Hexyl and different organic modifiers such as methanol can provide significant advantages in selectivity, especially for aromatic compounds.

A successful validation hinges on a deep understanding of the analyte's chemistry and chromatographic principles, combined with a systematic execution of all validation parameters as stipulated by ICH guidelines. By meticulously selecting and validating the most suitable method, researchers and drug development professionals can ensure the integrity of their data and, ultimately, the quality, safety, and efficacy of their pharmaceutical products.

References

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• Fisher Scientific. (n.d.). 4-Methoxynaphthalene-1-carboxylic acid, 98%. [Link]

• Gautam, R., et al. (2021). Microbial Degradation of Naphthalene and Substituted Naphthalenes: Metabolic Diversity and Genomic Insight for Bioremediation. Frontiers in Microbiology, 12, 634968. [Link]

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• ICH. (2003). Q1A(R2): Stability Testing of New Drug Substances and Products. [Link]

• ICH. (2005). Q2(R1): Validation of Analytical Procedures: Text and Methodology. [Link]

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• Klick, S., et al. (2005). Towards a generic approach for stress testing of drug substances and drug products. Pharmaceutical Technology, 29(2), 48-66. [Link]

• Nedelkovski, V., et al. (2024). Photocatalytic degradation of naphthalene, using various nanocomposite materials mostly based on metal oxides. Zaštita Materijala, 65(3), 291-300. [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. [Link]

• Shimadzu. (n.d.). 7 Key Differences in the Use of Methanol and Acetonitrile. [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography (3rd ed.). John Wiley & Sons. [Link]

• Waters Corporation. (n.d.). What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries?[Link]

• Zotou, A., et al. (2020). A new RP-HPLC method as an auxiliary tool for optimization of sample preparation procedures for tracing of PPCPs of different polarity in environmental and food samples. Molecules, 25(14), 3144. [Link]

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Comparing 3-Methoxynaphthalene-1-carboxylic acid with similar compounds

An In-Depth Comparative Analysis for Drug Development Professionals: 3-Methoxynaphthalene-1-carboxylic Acid and Its Key Analogs

In the landscape of medicinal chemistry and materials science, the naphthalene scaffold is a cornerstone, offering a rigid, aromatic framework for the development of novel functional molecules. 3-Methoxynaphthalene-1-carboxylic acid, a specifically substituted derivative, presents a unique combination of electronic and steric properties. This guide offers a comparative analysis of this compound against its structural parent, 1-Naphthoic acid, and a key positional isomer, 4-Methoxynaphthalene-1-carboxylic acid, to provide researchers with a comprehensive understanding for strategic molecular design and synthesis.

The Naphthalene Core: A Privileged Scaffold

Naphthoic acids are vital intermediates in the synthesis of pharmaceuticals, dyes, and polymers.[1] The naphthalene ring system's reactivity is heavily influenced by its substituents, which dictate the molecule's electronic properties and potential for further functionalization.[1][2] The carboxylic acid group at the C1 position and the methoxy group at the C3 position in our primary compound of interest create a distinct electronic environment, influencing everything from acidity to reactivity in electrophilic substitution reactions.

The Comparative Set: Establishing a Baseline and Exploring Isomerism

To contextualize the properties of 3-Methoxynaphthalene-1-carboxylic acid, we will compare it against two well-characterized analogs:

• 1-Naphthoic Acid: The unsubstituted parent molecule, serving as a crucial baseline. It is a versatile organic compound used as an intermediate in the synthesis of pharmaceuticals, photochemicals, and other organic compounds.[3][4][5]

• 4-Methoxynaphthalene-1-carboxylic Acid: A positional isomer where the methoxy group is located at the C4 position. This allows for a direct comparison of how substituent placement on the same ring affects the molecule's overall characteristics. This compound is used in preparing selective β3 adrenergic receptor agonists.[6]

Physicochemical Properties: A Head-to-Head Comparison

The selection of a chemical building block often begins with an evaluation of its fundamental physical and chemical properties. These parameters influence solubility, melting point, and acidity (pKa), which are critical for reaction setup, purification, and predicting biological behavior.

Property	3-Methoxynaphthalene-1-carboxylic acid	1-Naphthoic acid	4-Methoxynaphthalene-1-carboxylic acid
Molecular Formula	C₁₂H₁₀O₃	C₁₁H₈O₂	C₁₂H₁₀O₃
Molecular Weight	202.21 g/mol	172.18 g/mol [3]	202.21 g/mol [6][7]
Appearance	Data not available	Off-white to beige powder[4][5]	White Crystalline Solid[6]
Melting Point	Data not available	157-161 °C[3][4]	243-247 °C[6]
pKa	Estimated ~4.0	3.7 (at 25°C)[4]	Data not available
Solubility	Data not available	Slightly soluble in hot water; freely soluble in hot ethanol, ether[4]	Soluble in DMSO and chloroform. Slightly soluble in water[6]

Note: Specific experimental data for 3-Methoxynaphthalene-1-carboxylic acid is not widely available in public literature. The pKa is estimated based on the known electronic effects of a methoxy substituent.

The data clearly shows that the addition of a methoxy group significantly increases the melting point, with the 4-methoxy isomer having a particularly high value. The methoxy group, being electron-donating by resonance, is expected to slightly decrease the acidity of the carboxylic acid (increase the pKa) compared to the unsubstituted 1-naphthoic acid.

Synthesis and Reactivity Profile

The synthetic accessibility and predictable reactivity of these compounds are paramount for their use as intermediates.

General Synthetic Pathways

Naphthoic acids are commonly synthesized via carboxylation of a naphthalene precursor. Traditional methods often involve the oxidation of an alkylnaphthalene, which can require harsh conditions and heavy metal catalysts.[8] A more modern and versatile approach involves the carboxylation of an organometallic intermediate, such as a Grignard reagent, which can be prepared from the corresponding bromonaphthalene.[3]

Caption: General workflow for synthesizing naphthoic acids via a Grignard reagent.

Causality in Synthesis: The choice of the Grignard pathway is driven by its reliability and applicability to a wide range of substituted naphthalenes. The magnesium insertion into the carbon-bromine bond inverts the polarity of the carbon atom, turning it from an electrophilic site into a potent nucleophile capable of attacking the electrophilic carbon of CO₂.

Comparative Reactivity

The primary sites of reactivity are the carboxylic acid group and the aromatic ring.

• Carboxylic Acid Group: This group readily undergoes standard transformations like esterification, amidation, and reduction to an alcohol. The electronic nature of the ring substituents has a modest effect on the reactivity of this group.

• Electrophilic Aromatic Substitution (EAS): The naphthalene ring's reactivity towards electrophiles is more significantly impacted by the substituents. The carboxylic acid is a deactivating, meta-directing group, while the methoxy group is a powerful activating, ortho, para-directing group. In 3-Methoxynaphthalene-1-carboxylic acid, these competing influences direct incoming electrophiles to specific positions, offering opportunities for selective late-stage functionalization. This contrasts with 1-naphthoic acid, where substitution patterns are simpler, and with the 4-methoxy isomer, where the directing effects reinforce each other towards different positions.

Experimental Protocol: Fischer-Tropsch Esterification

This protocol details a fundamental and reliable method for converting the carboxylic acid to its corresponding methyl ester, a common step for increasing solubility in organic solvents or for use as a protecting group.

Objective: To synthesize Methyl 1-naphthoate from 1-Naphthoic acid.

Trustworthiness of the Protocol: This procedure incorporates standard, validated steps. The use of excess methanol drives the equilibrium towards the product (Le Châtelier's principle). The aqueous workup with sodium bicarbonate is a critical step to neutralize the acid catalyst and remove any unreacted starting material, ensuring a purer crude product before final purification.

Materials:

• 1-Naphthoic acid (1.0 eq)

• Methanol (reagent grade, used as solvent and reactant)

• Sulfuric acid (concentrated, ~2-3 drops as catalyst)

• Dichloromethane (for extraction)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 1-Naphthoic acid in a large excess of methanol (e.g., 10-20 mL per gram of acid).

• Catalyst Addition: While stirring, carefully add 2-3 drops of concentrated sulfuric acid.

• Reflux: Heat the mixture to a gentle reflux. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Solvent Removal: Allow the reaction to cool to room temperature. Remove the bulk of the methanol using a rotary evaporator.

• Extraction and Workup: Dilute the residue with dichloromethane and transfer to a separatory funnel. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (caution: CO₂ evolution), and finally with brine.

• Drying and Concentration: Dry the separated organic layer over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude ester.

• Purification: Purify the crude product by flash column chromatography on silica gel if necessary.

Caption: A validated workflow for the Fischer-Tropsch esterification of a naphthoic acid.

Conclusion and Strategic Selection

The choice between 3-Methoxynaphthalene-1-carboxylic acid and its analogs is dictated by the specific research goal.

• 1-Naphthoic acid is the ideal choice for applications requiring the fundamental naphthalene-1-carboxylate core without the electronic or steric influence of a methoxy group.

• 4-Methoxynaphthalene-1-carboxylic acid offers a different electronic and steric profile, with its high melting point and specific directing effects for further substitution. It is a known precursor for certain biologically active molecules.[6]

• 3-Methoxynaphthalene-1-carboxylic acid , while less characterized in public literature, provides a unique substitution pattern. Its value lies in synthetic routes where the specific directing effects of the C3-methoxy and C1-carboxyl groups are required to achieve a desired substitution pattern on the naphthalene ring that is inaccessible from other isomers.

For drug development professionals, a deep understanding of these subtle isomeric differences is critical for the rational design of new chemical entities, enabling precise control over a molecule's properties and biological activity.

References

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• National Institutes of Health. Access to Naphthoic Acid Derivatives through an Oxabenzonorbornadiene Rearrangement. [Link]

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A Senior Application Scientist's Guide to the Analysis of 3-Methoxynaphthalene-1-carboxylic Acid and Its Structural Isomers

For researchers and professionals in drug discovery and organic synthesis, the purity and structural integrity of starting materials are paramount. 3-Methoxynaphthalene-1-carboxylic acid (CAS No. 147397-60-2) is a valuable building block, but its utility is intrinsically linked to its analytical profile.[1] This guide provides a comprehensive comparison of 3-Methoxynaphthalene-1-carboxylic acid with its common isomer, 4-Methoxynaphthalene-1-carboxylic acid, and a structurally related compound, 1-Naphthaleneacetic acid. We will delve into the typical specifications found on a Certificate of Analysis (CoA) and provide detailed, field-tested protocols for verifying these parameters in your own laboratory.

The Importance of a Certificate of Analysis: More Than Just a Piece of Paper

A Certificate of Analysis is a formal document from the supplier that provides key quality control data for a specific batch of a chemical. It is the first line of defense against using substandard materials that could compromise experimental results. While this guide provides typical values, it is crucial to consult the batch-specific CoA for the material you are using.

Comparative Analysis of Naphthalene-Based Carboxylic Acids

The choice of a starting material often depends on a combination of its physical properties, purity, and the nature of its impurities. The following table summarizes the key specifications for 3-Methoxynaphthalene-1-carboxylic acid and two common alternatives.

Table 1: Comparative Specifications of Naphthalene-Based Carboxylic Acids

Parameter	3-Methoxynaphthalene-1-carboxylic acid	4-Methoxynaphthalene-1-carboxylic acid	1-Naphthaleneacetic Acid
CAS Number	147397-60-2[1]	13041-62-8[2][3]	86-87-3[4]
Molecular Formula	C₁₂H₁₀O₃	C₁₂H₁₀O₃[2]	C₁₂H₁₀O₂[4]
Molecular Weight	202.21 g/mol	202.21 g/mol [2]	186.21 g/mol [4]
Typical Purity	≥99% (Industrial Grade)[1]	≥98%[2]	≥96% (GC)[5]
Melting Point	Not specified (Expected to be a crystalline solid)	243-247 °C[2]	134.5-135.5 °C[4]
Solubility	Soluble in organic solvents (assumed)	Soluble in DMSO and chloroform; slightly soluble in water.[2]	Soluble in acetone, ether, benzene, ethanol, and chloroform; slightly soluble in cold water.[6]
Appearance	White to off-white powder (typical)	White crystalline solid[2]	White, odorless solid[4]

Expert Insights: The seemingly minor difference in the position of the methoxy group between the 3- and 4-isomers can significantly impact their crystal packing and, consequently, their melting points and solubilities. The higher melting point of the 4-methoxy isomer suggests a more stable crystal lattice. 1-Naphthaleneacetic acid, lacking the methoxy group, has a lower molecular weight and a different solubility profile, which could be advantageous in certain reaction schemes.

Experimental Protocols for In-House Verification

A self-validating system of protocols is essential for ensuring the quality of your starting materials. Here, we provide detailed methodologies for High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy, tailored for the analysis of these naphthalene derivatives.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is the workhorse for determining the purity of organic compounds. The following method is a robust starting point for separating the isomers and quantifying impurities.

Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC Purity Analysis.

Step-by-Step HPLC Protocol:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 50:50 v/v) with 0.1% trifluoroacetic acid. Filter and degas the mobile phase before use. The organic-to-aqueous ratio may require optimization for baseline separation of all components.

• Standard Preparation: Accurately weigh and dissolve a known amount of the reference standard in the mobile phase to prepare a stock solution (e.g., 1 mg/mL). Prepare a series of dilutions to create a calibration curve.

• Sample Preparation: Prepare a sample solution of your 3-Methoxynaphthalene-1-carboxylic acid at a similar concentration to the standard.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detector: UV detector at a wavelength where the naphthalene ring system has strong absorbance (e.g., 254 nm).

• Data Analysis: Run the standards to establish a calibration curve. Inject the sample and integrate the peak areas. Calculate the purity of your sample based on the area percentage of the main peak relative to the total area of all peaks.

Trustworthiness Check: A sharp, symmetrical peak for the main component and a stable baseline are indicative of a good chromatographic separation. The retention times of the isomers should be distinct to ensure accurate identification and quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

¹H and ¹³C NMR are indispensable for confirming the chemical structure and identifying any structurally related impurities.

Logical Flow for NMR Structural Verification

Caption: NMR Analysis for Structural Confirmation.

Step-by-Step NMR Protocol:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton NMR spectrum.

  • Key signals to observe:

    • Aromatic protons on the naphthalene ring system (typically in the 7-9 ppm region). The splitting patterns will be characteristic of the substitution pattern.

    • The methoxy group protons (-OCH₃) as a singlet (typically around 4 ppm).

    • The carboxylic acid proton (-COOH) as a broad singlet at a downfield chemical shift (>10 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon-13 NMR spectrum.

  • Key signals to observe:

    • The carbonyl carbon of the carboxylic acid (typically >165 ppm).

    • Aromatic carbons (typically in the 110-150 ppm range).

    • The methoxy carbon (typically around 55-60 ppm).

• Spectral Interpretation: Compare the observed chemical shifts, coupling constants, and integration values with known data for the expected structure and potential isomers.

Authoritative Grounding: The number of signals and their splitting patterns in the aromatic region of the ¹H NMR spectrum are particularly diagnostic for distinguishing between the 3- and 4-methoxy isomers.

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

FTIR is a rapid and straightforward technique to confirm the presence of key functional groups.

Step-by-Step FTIR Protocol:

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide and pressing it into a transparent disk. Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Spectrum Acquisition: Record the infrared spectrum over the range of 4000-400 cm⁻¹.

• Spectral Analysis: Identify the characteristic absorption bands:

  • O-H stretch of the carboxylic acid: A very broad band from approximately 3300 to 2500 cm⁻¹.

  • C=O stretch of the carboxylic acid: A strong, sharp band between 1760 and 1690 cm⁻¹.

  • C-O stretch of the carboxylic acid and methoxy group: In the 1320-1210 cm⁻¹ region.

  • Aromatic C=C stretches: Multiple sharp bands in the 1600-1450 cm⁻¹ region.

Expertise in Action: The broadness of the O-H stretch is a hallmark of the hydrogen-bonded dimer structure of carboxylic acids in the solid state.

Conclusion

A thorough analytical characterization of 3-Methoxynaphthalene-1-carboxylic acid is not merely a quality control step; it is a fundamental aspect of good scientific practice. By employing a combination of chromatographic and spectroscopic techniques, researchers can confidently verify the identity, purity, and quality of their starting materials. This guide provides a framework for this analytical process, empowering you to make informed decisions and ensure the reliability and reproducibility of your experimental outcomes. Always remember to cross-reference your findings with the batch-specific Certificate of Analysis provided by your supplier.

References

• PubChem. (n.d.). 1-Naphthaleneacetic acid. Retrieved from [Link][4]

• Chemspace. (n.d.). 4-methoxynaphthalene-1-carboxylic acid. Retrieved from [Link][3]

• University of Hertfordshire. (n.d.). 1-naphthylacetic acid. AERU. Retrieved from [Link][7]

• Runtai Chemical. (n.d.). 1-Naphthaleneacetic acid /NAA with Cas 86-87-3. Retrieved from [Link][6]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Methoxynaphthalene-1-carboxylic Acid

For researchers and scientists engaged in drug development and chemical synthesis, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 3-Methoxynaphthalene-1-carboxylic acid, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in established safety protocols for handling aromatic carboxylic acids and naphthalene derivatives.

Understanding the Hazard Profile

Key Potential Hazards:

• Irritation: Likely to cause irritation to the skin, eyes, and respiratory tract upon contact or inhalation.[3][4]

• Environmental Toxicity: Naphthalene derivatives can be very toxic to aquatic life with long-lasting effects.[2]

• Carcinogenicity: Naphthalene is suspected of causing cancer.[2]

Therefore, all waste containing this compound must be treated as hazardous waste.

Immediate Safety and Personal Protective Equipment (PPE)

Before handling 3-Methoxynaphthalene-1-carboxylic acid, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This is a non-negotiable first line of defense against accidental exposure.

Essential PPE:

• Eye Protection: Wear chemical safety goggles or a face shield.[3]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile).

• Body Protection: A lab coat is mandatory. For larger quantities, consider a chemical-resistant apron.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary.

All handling of this compound should be performed within a certified chemical fume hood to minimize inhalation exposure.[2]

Waste Segregation and Containment: The Foundation of Safe Disposal

Proper segregation of chemical waste at the source is critical to prevent dangerous reactions and to ensure compliant disposal.

Step-by-Step Segregation Protocol:

• Designated Waste Container: All solid waste contaminated with 3-Methoxynaphthalene-1-carboxylic acid, including unused compound, contaminated filter paper, and weighing boats, should be placed in a dedicated, clearly labeled hazardous waste container.[5]

• Liquid Waste: Solutions containing 3-Methoxynaphthalene-1-carboxylic acid should be collected in a separate, compatible, and clearly labeled liquid hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Labeling: The waste container must be labeled with the words "Hazardous Waste" and the full chemical name: "3-Methoxynaphthalene-1-carboxylic acid".[5] Include the date the waste was first added to the container.

• Container Integrity: Ensure the waste container is in good condition, compatible with the chemical, and is kept securely closed when not in use.[3]

Disposal Procedure: A Step-by-Step Guide

The recommended method for the disposal of 3-Methoxynaphthalene-1-carboxylic acid is through a licensed hazardous waste disposal company, which will typically employ high-temperature incineration.

Protocol for Preparing for Disposal:

• Solid Waste:

  • Carefully transfer any remaining solid 3-Methoxynaphthalene-1-carboxylic acid into the designated solid hazardous waste container.

  • Any materials used for cleaning up spills, such as absorbent pads or contaminated gloves, must also be placed in this container.[5]

• Liquid Waste:

  • For solutions, pour the liquid waste into the designated liquid hazardous waste container.

  • Avoid overfilling the container; a general rule is to fill to no more than 80% capacity to allow for vapor expansion.

• Empty Containers:

  • Original containers of 3-Methoxynaphthalene-1-carboxylic acid are not considered "empty" until they have been triple-rinsed.[6]

  • The first rinse should be with a suitable solvent (e.g., acetone or ethanol), and this rinsate must be collected and disposed of as hazardous liquid waste.[6]

  • Subsequent rinses with water can be disposed of down the drain, provided your local regulations permit it. Always check with your EHS department.

  • After triple-rinsing, deface the label on the original container and dispose of it in the appropriate solid waste stream (e.g., glass recycling).[6]

• Scheduling a Pickup:

  • Once your hazardous waste container is full, or if you will no longer be generating this type of waste, contact your institution's EHS office to schedule a waste pickup.

The following diagram illustrates the decision-making process for the disposal of 3-Methoxynaphthalene-1-carboxylic acid waste.

Caption: Disposal workflow for 3-Methoxynaphthalene-1-carboxylic acid.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

Spill Response Protocol:

• Evacuate and Alert: Evacuate the immediate area and alert nearby personnel.[5]

• Assess the Spill: If the spill is small and you are trained and equipped to handle it, proceed with cleanup. For large spills, or if you are unsure, contact your EHS office immediately.

• Ventilate: Ensure the area is well-ventilated.

• Containment: For liquid spills, use an inert absorbent material like sand or vermiculite to contain the spill.[7]

• Cleanup: Carefully sweep up the solid spill or the absorbent material from a liquid spill and place it in the designated hazardous waste container.[5][7]

• Decontaminate: Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.

• Report: Report the spill to your supervisor and EHS department.

Conclusion

The proper disposal of 3-Methoxynaphthalene-1-carboxylic acid is a critical aspect of responsible laboratory practice. By adhering to the procedures outlined in this guide, researchers can ensure a safe working environment, maintain regulatory compliance, and contribute to the protection of our ecosystem. Always consult your institution's specific guidelines and your Safety Data Sheets for the most accurate and up-to-date information.

References

• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide. Retrieved from [Link]

• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

• iGEM. (n.d.). Standard Operating Procedures. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• ResearchGate. (2025). Adsorption of naphthalene and its derivatives onto high-density polyethylene microplastic: Computational, isotherm, thermodynamic, and kinetic study. Retrieved from [Link]

• UtilVtorProm. (n.d.). Naphthalene utilization by UtilVtorProm company specialists. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Naphthalene. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Critical Review of Naphthalene Sources and Exposures Relevant to Indoor and Outdoor Air. Retrieved from [Link]

• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Retrieved from [Link]

• Reddit. (2024, April 15). How would I dispose of a sodium napthalenide solution in THF? Retrieved from [Link]

• Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. Retrieved from [Link]

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A Senior Application Scientist's Guide to Handling 3-Methoxynaphthalene-1-carboxylic Acid: Personal Protective Equipment and Safety Protocols

This guide provides comprehensive safety protocols and personal protective equipment (PPE) recommendations for the handling of 3-Methoxynaphthalene-1-carboxylic acid. As a Senior Application Scientist, my objective is to synthesize established safety data with practical, field-proven insights to ensure your operational safety and experimental integrity. The procedures outlined below are designed to be a self-validating system of safety, grounded in the known hazards of this chemical class.

A critical note on data: Specific safety data for 3-Methoxynaphthalene-1-carboxylic acid is not widely available. Therefore, this guide is built upon the documented hazards of its close structural isomers, 4-Methoxynaphthalene-1-carboxylic acid and 2-Methoxynaphthalene, which share the same core functional groups and are expected to exhibit a similar hazard profile. All recommendations are based on this principle of chemical similarity.

Hazard Identification and Core Risks

Understanding the "why" behind a safety protocol is paramount. 3-Methoxynaphthalene-1-carboxylic acid and its isomers are crystalline solids that present a primary risk through inhalation of dust particles and direct contact.[1][2] The Globally Harmonized System (GHS) classifications for the representative isomer, 4-Methoxynaphthalene-1-carboxylic acid, dictate our safety approach.[1][3]

Key Hazards:

• H315 - Causes skin irritation: Direct contact with the solid or its solutions can lead to inflammation, redness, and discomfort.[3]

• H319 - Causes serious eye irritation: The crystalline nature of the compound poses a significant mechanical and chemical hazard to the eyes, potentially causing serious damage.[3]

• H335 - May cause respiratory irritation: Inhalation of airborne dust can irritate the mucous membranes and respiratory tract.[3]

These hazards are summarized in the table below.

Hazard Classification	GHS Code	Description of Risk	Primary Exposure Route
Skin Irritation	H315	Causes redness, inflammation, and irritation upon contact.	Dermal Contact
Serious Eye Irritation	H319	Can cause significant, potentially damaging eye irritation.	Ocular Contact
Respiratory Tract Irritation	H335	Inhalation of dust may lead to irritation of the nose, throat, and lungs.	Inhalation

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling this compound. The goal is to create a complete barrier between you and the chemical, mitigating all primary exposure routes.

Eye and Face Protection

Due to the serious eye irritation risk, robust eye protection is mandatory.

• Minimum Requirement: Chemical safety goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4] These provide a seal around the eyes, protecting from both airborne dust and potential splashes.

• Recommended for Splash-Prone Operations: When preparing solutions or handling larger quantities where splashing is possible, a face shield should be worn in addition to safety goggles.[5]

Skin and Body Protection

Preventing dermal contact is crucial to avoid skin irritation.

• Gloves: Nitrile gloves are the standard for providing adequate chemical resistance for incidental contact.[6] It is critical to inspect gloves for any signs of degradation or perforation before each use.[5] Should significant contamination occur, gloves must be removed and replaced immediately using the proper technique to avoid skin contact.[5]

• Lab Coat: A standard cotton lab coat is sufficient for protecting personal clothing from minor spills and dust. For tasks with a higher risk of contamination, consider a lab coat with elastic cuffs.

• Additional Protection: For large-scale operations, a complete chemical-resistant suit may be warranted to ensure full-body protection.[5]

Respiratory Protection

The primary inhalation hazard is from airborne dust generated during handling.

• Engineering Controls: The most effective control is to handle the solid chemical within a certified chemical fume hood or a ventilated enclosure to minimize dust generation and accumulation.[2]

• When Respirators are Needed: If engineering controls are insufficient or unavailable, or if you are cleaning up a significant spill, respiratory protection is required. A NIOSH-approved N95 particulate respirator is the minimum requirement for nuisance dust.[4][5] For higher levels of potential exposure, a respirator with OV/AG/P99 cartridges may be necessary.[5]

Operational and Disposal Plans

A safe experiment begins before the bottle is opened and ends only after all waste is properly discarded.

Step-by-Step Handling Protocol

• Preparation: Designate a specific, uncluttered area for handling, preferably inside a chemical fume hood. Assemble all necessary equipment, including a waste container, before retrieving the chemical.

• PPE Donning: Don your lab coat, followed by safety goggles and any required respiratory protection. Finally, don your gloves, ensuring they overlap the cuffs of your lab coat.

• Weighing and Transfer: Open the container slowly to avoid creating airborne dust. Use a spatula to carefully transfer the desired amount of the solid onto weighing paper or into a container. Perform this task deep within the fume hood to capture any fugitive dust.

• Solution Preparation: If making a solution, add the solid to the solvent slowly while stirring to prevent splashing. Keep the container covered when not actively adding material.

• Post-Handling: Tightly seal the main chemical container and return it to its designated storage location.[1]

• Decontamination: Wipe down the work surface, spatula, and any other equipment with an appropriate solvent.

• PPE Doffing: Remove PPE in the reverse order it was donned, taking care not to touch the outside of contaminated items. Remove gloves last using the proper technique.

• Hygiene: Wash hands thoroughly with soap and water after handling is complete.[2]

Emergency Spill Response

In the event of a spill, a calm and methodical response is essential. The following workflow outlines the necessary steps.

Caption: Workflow for small-scale chemical spill response.

Spill Cleanup Steps:

• Avoid breathing dust. Ensure the area is well-ventilated.[3]

• Wearing your full PPE, gently cover the spill with an inert absorbent material like sand, silica gel, or vermiculite.[7]

• Carefully sweep the material into a designated, sealable waste container. Avoid aggressive sweeping that could generate dust.

• Once the bulk material is removed, decontaminate the area with a suitable solvent and paper towels, placing all used materials into the waste container.

• Seal and label the container as hazardous waste for collection by a licensed disposal service.[8]

Waste Disposal Protocol

Chemical waste management is governed by strict regulations.

• Collect Waste: All materials contaminated with 3-Methoxynaphthalene-1-carboxylic acid, including excess chemical, contaminated gloves, and cleaning materials, must be collected in a sturdy, leak-proof, and clearly labeled hazardous waste container.[9]

• Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials.[10]

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal company.[3][8] Never dispose of this chemical down the drain or in regular trash.

By adhering to these detailed protocols, you establish a robust safety framework that protects you, your colleagues, and the integrity of your research.

References

• 4-Methoxynaphthalene-1-carboxylic acid, 98% Safety and Handling Information. Fisher Scientific. [Link]

• The MSDS HyperGlossary: Carboxylic Acid. Interactive Learning Paradigms, Incorporated. [Link]

• Hazardous Materials Disposal Guide. Nipissing University. [Link]

• MSDS of (S)-6-Methoxy-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid. Capot Chemical. [Link]

• Standard Operating Procedure for Handling Storage and Disposal for Time Sensitive Chemicals. University of Notre Dame Risk Management and Safety. [Link]

• Safety equipment, PPE, for handling acids. Quicktest. [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. [Link]

• Transportation, Use, Handling, and Storage of Lab Chemicals. Indiana Department of Environmental Management. [Link]

• Hazardous Waste Disposal Guide. Dartmouth College Environmental Health and Safety. [Link]

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